3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

• CAS: 191112-25-1

Core Science & Biosynthesis

Technical Whitepaper: Strategic Synthesis of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

Executive Summary

The target molecule, 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one , represents a privileged scaffold in medicinal chemistry, particularly in the development of PDE4 inhibitors and cannabinoid receptor modulators. The meta-trifluoromethyl (

) moiety confers critical lipophilicity and metabolic stability against oxidative clearance, while the -unsaturated ketone serves as a versatile Michael acceptor for further diversification.

This guide details two distinct synthetic pathways:

• Transition Metal Catalysis (Suzuki-Miyaura): The preferred route for discovery chemistry due to modularity and mild conditions.

• Nucleophilic Substitution (Grignard Addition): A cost-effective alternative for kilogram-scale production, utilizing the "Stork-Danheiser" logic on vinylogous esters.

Retrosynthetic Analysis

To ensure synthetic flexibility, we approach the target via two orthogonal disconnections. Both routes ultimately trace back to the inexpensive commodity chemical 1,3-cyclohexanedione .

Figure 1: Retrosynthetic logic illustrating the divergence from 1,3-cyclohexanedione.

Methodology A: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)[1][2]

This route is the "Gold Standard" for laboratory synthesis. It utilizes a Pd(0)/Pd(II) catalytic cycle to couple an activated enone with an aryl boronic acid.[1]

Mechanistic Rationale

The reaction proceeds via the oxidative addition of the C(sp2)-I bond to Pd(0). The presence of the electron-withdrawing carbonyl group at the

-position of the vinyl iodide accelerates this step compared to unactivated vinyl halides. The base plays a dual role: activating the boronic acid to a boronate species (increasing nucleophilicity) and facilitating the transmetallation step.

Experimental Protocol

Reagents:

• 3-Iodo-2-cyclohexen-1-one (1.0 equiv)

• 3-(Trifluoromethyl)phenylboronic acid (1.2 equiv)

• Catalyst:

  (3-5 mol%)

• Base:

  (aqueous) (2.5 equiv)

• Solvent: 1,2-Dimethoxyethane (DME) or Toluene/Ethanol (4:1)

Step-by-Step Workflow:

• Degassing (Critical): Charge the reaction vessel with the iodo-enone, boronic acid, and catalyst. Seal and purge with Argon for 15 minutes. Oxygen is the primary cause of homocoupling side-products.

• Solvation: Add degassed solvent (DME) and the aqueous base via syringe.

• Reaction: Heat the mixture to 80°C. Monitor via TLC (Mobile phase: 20% EtOAc/Hexanes). The starting iodide (

  ) should disappear within 2-4 hours, replaced by the highly UV-active product ( ).

• Workup: Cool to RT. Dilute with EtOAc and water. The organic layer will darken (Pd residues). Wash with brine, dry over

  .

• Purification: Flash column chromatography on silica gel.

Catalytic Cycle Visualization

Figure 2: The Suzuki-Miyaura catalytic cycle specific to enone coupling.

Methodology B: Nucleophilic Substitution (Grignard Addition)

For larger scales where palladium costs are prohibitive, the addition of a Grignard reagent to a vinylogous ester (3-ethoxy-2-cyclohexen-1-one) is superior.

Mechanistic Rationale

Unlike typical Michael additions (1,4-addition), Grignard reagents are "hard" nucleophiles and attack the carbonyl carbon (1,2-addition) of the enone.

• 1,2-Addition: The aryl Grignard attacks the carbonyl, forming a magnesium alkoxide.

• Hydrolysis: Upon acidic workup, the resulting hemiacetal/enol ether is unstable.

• Elimination: The ethoxy group is eliminated, regenerating the carbonyl and restoring conjugation, effectively substituting the ethoxy group with the aryl ring.

Experimental Protocol

Reagents:

• 3-Ethoxy-2-cyclohexen-1-one (1.0 equiv)

• 3-(Trifluoromethyl)phenylmagnesium bromide (1.2 equiv, 1.0M in THF)

• Solvent: Anhydrous THF

• Quench: 3M HCl

Step-by-Step Workflow:

• Preparation: In a flame-dried flask under

  , dissolve 3-ethoxy-2-cyclohexen-1-one in THF. Cool to 0°C.

• Addition: Dropwise addition of the Grignard reagent. The solution will turn yellow/brown.

• Warming: Allow to warm to RT and stir for 1 hour.

• Hydrolysis (The Key Step): Cool back to 0°C. Quench with 3M HCl. Note: Vigorous stirring is required here. Stir for 30-60 minutes to ensure complete hydrolysis of the intermediate enol ether.

• Extraction: Extract with diethyl ether. Wash with

  (to neutralize acid) and brine.

Data Summary & Comparison

Feature	Method A (Suzuki)	Method B (Grignard)
Yield	High (85-95%)	Moderate-High (70-85%)
Atom Economy	Low (Boronic waste, Pd ligands)	Moderate
Cost	High (Pd catalyst, Boronic acid)	Low (Mg, Aryl bromide)
Scalability	Limited by catalyst cost	Excellent (Kilogram scale)
Impurity Profile	Pd residues, Homocoupling (Biaryl)	Unhydrolyzed enol ether
Reaction Time	2-4 Hours	1-2 Hours + Hydrolysis

Safety & Handling (E-E-A-T)

• Organometallics: The Grignard reagent is moisture-sensitive.[2][3] Syringes must be oven-dried.

• Palladium Waste: All Pd-contaminated waste must be segregated for heavy metal disposal.

• Fluorinated Compounds: While the

  group is stable, combustion of fluorinated aromatics can release HF. Use proper ventilation.[3][4][5]

References

• Suzuki-Miyaura Coupling on Enones

  • Miyaura, N., & Suzuki, A. (1995).[6] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.

  • 6[1][7][8][9][10][11]

• Grignard Addition to Vinylogous Esters (Stork-Danheiser Logic)

  • Woods, G. F. (1947). "3-Phenyl-2-cyclohexen-1-one."[12] Organic Syntheses. (Foundational logic for substitution on enol ethers).

  • 13[1][7][9][10][11]

• Target Molecule Data (CAS 191112-25-1)

  • BLD Pharm Product Data: 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one.[12]

  • 12[1][7][8][9][10][11]

• General Grignard Protocols

  • University of Missouri-Kansas City (UMKC) Chem 322L Protocols.

  • 2[14][1][7][8][9][10][11]

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An In-depth Technical Guide to the Chemical Properties of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is a fascinating molecule that stands at the intersection of classical organic synthesis and modern medicinal chemistry. Its structure, featuring a reactive α,β-unsaturated ketone (enone) system appended to a phenyl ring bearing a trifluoromethyl group, makes it a valuable scaffold for the development of new chemical entities. The trifluoromethyl group is a well-established bioisostere for a methyl group and is known to significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2][3] This guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of this compound, offering insights for its application in research and drug discovery.

Physicochemical and Spectroscopic Profile

While specific experimental data for 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is not extensively reported in publicly available literature, its properties can be reliably predicted based on its structural analogues and the well-understood contributions of its constituent functional groups.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Information	Justification/Reference
Molecular Formula	C₁₃H₁₁F₃O	Based on structure
Molecular Weight	240.22 g/mol	Calculated from molecular formula
Appearance	Likely a pale yellow solid or oil	Based on similar 3-aryl-cyclohexenones[4]
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, CHCl₃, EtOAc, Acetone); Insoluble in water	Expected for a moderately polar organic molecule
Lipophilicity (LogP)	> 3	The trifluoromethyl group significantly increases lipophilicity[1]

Spectroscopic Characterization

The structural features of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one give rise to a distinct spectroscopic fingerprint.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the vinyl proton on the cyclohexenone ring (likely a singlet or a narrow triplet around 6.0-6.5 ppm), multiplets for the methylene protons of the cyclohexene ring (typically between 2.0-3.0 ppm), and signals for the aromatic protons of the trifluoromethylphenyl group in the aromatic region (7.0-8.0 ppm).

• ¹³C NMR: The carbon NMR spectrum will be distinguished by a signal for the carbonyl carbon (around 190-200 ppm), signals for the olefinic carbons (in the 120-160 ppm range), and the characteristic quartet for the trifluoromethyl carbon (around 120-130 ppm with a large C-F coupling constant). The aromatic carbons will also appear in the 120-140 ppm region.[5]

• Infrared (IR) Spectroscopy: The IR spectrum will prominently feature a strong absorption band for the conjugated ketone C=O stretch, typically found around 1660-1680 cm⁻¹. Another key absorption will be the C=C stretch of the enone system, usually appearing around 1600-1620 cm⁻¹. Strong C-F stretching bands are expected in the 1100-1350 cm⁻¹ region.[6]

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to its molecular weight. Fragmentation patterns would likely involve the loss of CO, CF₃, and fragmentation of the cyclohexenone ring.

Synthesis of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

The most common and efficient method for the synthesis of 3-aryl-cyclohexenones is the Robinson annulation .[7] This reaction involves a Michael addition of an enolate to an α,β-unsaturated ketone, followed by an intramolecular aldol condensation.[8]

A plausible synthetic route to 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one would involve the reaction of a suitable enolate source, such as a cyclohexanedione derivative or an enamine of cyclohexanone, with 3-(trifluoromethyl)benzaldehyde. A more direct Robinson annulation approach would utilize a Michael acceptor that can be generated in situ. A palladium-mediated one-pot synthesis from allyl alcohols and aryl ketones has also been reported for similar structures.[4][9]

A generalized synthetic workflow for the target molecule.

Illustrative Experimental Protocol (Hypothetical)

• Enamine Formation: To a solution of cyclohexanone (1.0 eq) in toluene is added a secondary amine such as pyrrolidine or morpholine (1.2 eq) and a catalytic amount of p-toluenesulfonic acid. The mixture is heated to reflux with a Dean-Stark trap to remove water. After completion, the solvent is removed under reduced pressure.

• Michael Addition: The crude enamine is dissolved in a suitable aprotic solvent like acetonitrile. 3-(Trifluoromethyl)benzaldehyde (1.0 eq) is added, and the mixture is stirred at room temperature until the reaction is complete (monitored by TLC).

• Hydrolysis and Cyclization: The reaction mixture is then treated with aqueous acid (e.g., HCl) to hydrolyze the enamine and promote the intramolecular aldol condensation and subsequent dehydration to afford the final product.

• Purification: The crude product is extracted with an organic solvent, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The final product is purified by column chromatography on silica gel.

Chemical Reactivity

The reactivity of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is dominated by the electrophilic nature of the enone system.

Nucleophilic Addition (Michael Addition)

The β-carbon of the enone is electrophilic and susceptible to attack by nucleophiles in a conjugate addition reaction, also known as the Michael addition.[10] This is a powerful method for introducing a wide range of substituents at the 5-position of the cyclohexenone ring.

Mechanism of Michael Addition to the enone system.

Electrophilic Addition

While less common for enones compared to simple alkenes, electrophilic addition to the double bond can occur under specific conditions. The reaction is generally less favored due to the electron-withdrawing effect of the carbonyl group. However, reactions with strong electrophiles can proceed.[11]

Catalytic Hydrogenation

The double bond and the carbonyl group of the enone can be reduced via catalytic hydrogenation. The selectivity of the reduction (double bond vs. carbonyl) can often be controlled by the choice of catalyst and reaction conditions. For example, palladium on carbon (Pd/C) often selectively reduces the carbon-carbon double bond, while more reactive catalysts like platinum oxide (PtO₂) or the use of higher pressures and temperatures can lead to the reduction of both the double bond and the carbonyl group to yield the corresponding alcohol.[12][13][14]

Possible reduction pathways via catalytic hydrogenation.

Photochemical Reactions

Enones are known to undergo photochemical [2+2] cycloaddition reactions with alkenes to form cyclobutane rings.[15][16][17] This reaction proceeds through the excitation of the enone to a triplet state, which then adds to the alkene in a stepwise manner. This provides a route to complex polycyclic structures.

Role in Drug Discovery and Medicinal Chemistry

The incorporation of the 3-(trifluoromethyl)phenyl moiety into a cyclohexenone scaffold is a strategic design choice in medicinal chemistry. The trifluoromethyl group offers several advantages:

• Increased Lipophilicity: The CF₃ group is highly lipophilic, which can enhance a molecule's ability to cross cell membranes and improve its pharmacokinetic profile.[1][2]

• Metabolic Stability: The carbon-fluorine bond is very strong, making the trifluoromethyl group resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes.[1]

• Enhanced Binding Affinity: The strong electron-withdrawing nature of the CF₃ group can alter the electronic properties of the adjacent phenyl ring, potentially leading to stronger binding interactions with biological targets through dipole-dipole or other electrostatic interactions.[1][2]

Derivatives of trifluoromethylphenyl compounds have shown promise in various therapeutic areas, including as potential antipsychotic agents and as PET radioligands for imaging NMDA receptors.[18][19] The cyclohexenone core itself is a "privileged scaffold" found in many biologically active natural products and synthetic compounds.[20]

Conclusion

3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is a molecule with significant potential in synthetic and medicinal chemistry. Its synthesis is accessible through established methodologies like the Robinson annulation, and its reactivity is well-defined, offering multiple avenues for further chemical modification. The presence of the trifluoromethylphenyl group imparts desirable physicochemical properties for drug development. This guide provides a foundational understanding of this compound, intended to aid researchers in its synthesis, characterization, and application in the pursuit of novel chemical entities with therapeutic potential.

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• Samser, S., Biswal, P., Meher, S. K., & Venkatasubbaiah, K. (2021). Palladium mediated one-pot synthesis of 3-aryl-cyclohexenones and 1,5-diketones from allyl alcohols and aryl ketones. Organic & Biomolecular Chemistry, 19(6), 1386–1394. Retrieved from [Link]

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• Koel, B. E., et al. (n.d.). Hydrogenation of cyclohexanone on Pt–Sn surface alloys. Koel Research Group. Retrieved from [Link]

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• Hydrogenation of Phenol to Cyclohexanone over Bifunctional Pd/ C‑Heteropoly Acid Catalyst in the Liquid Phase. (n.d.). OSTI.GOV. Retrieved from [Link]

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• Lu, J., Song, T., Ding, W., & Zhu, Y. (2023). Advancements in catalytic hydrogenation of nitrocyclohexane to cyclohexanone oxime. Green Energy & Environment. Retrieved from [Link]

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• (a) Cyclohexanone Hydrogenation. Reaction conditions: catalyst 25 mg, 5... (n.d.). ResearchGate. Retrieved from [Link]

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• Kinetic data for the hydrogenation of cyclohexanone catalysed by [RuH(CO)(NCMe) 2 (PPh 3 ) 2 ]BF 4. (n.d.). ResearchGate. Retrieved from [Link]

• Preparation of α,β-Unsaturated Ketones Bearing a Trifluoromethyl Group and Their Application in Organic Synthesis. (n.d.). MDPI. Retrieved from [Link]

• Addition of CF3 across unsaturated moieties: a powerful functionalization tool. (n.d.). PMC. Retrieved from [Link]

• Robinson annulation. (2023, December 2). In Wikipedia. Retrieved from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (n.d.). PMC. Retrieved from [Link]

• 3-(Trifluoromethyl)phenyl Derivatives of N-Aryl-N′-methylguanidines as Prospective PET Radioligands for the Open Channel of the N-Methyl-d-aspartate (NMDA) Receptor: Synthesis and Structure–Affinity Relationships. (n.d.). ACS Publications. Retrieved from [Link]

• Examples of drugs bearing trifluoromethyl groups (highlighted in green)... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. (n.d.). MDPI. Retrieved from [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (n.d.). MDPI. Retrieved from [Link]

• PSYNTHESIS OF A SUBSTITUTED CYCLOHEXENONE VIA MICHAEL ADDITION AND INTRAMOLECULAR ALDOL CONDENSATION (ROBINSON ANNULATION) OF CH. (n.d.). Retrieved from [Link]

• Mechanistic and Stereochemical Aspects of Addition Reactions Involving Electrophiles, Nucleophiles and Free Radicals. (n.d.). Dalal Institute. Retrieved from [Link]

• 3-(Prop-2-en-1-yl)cyclohex-2-en-1-one. (n.d.). PubChem. Retrieved from [Link]

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• How could you use NMR, NMR, and IR spectroscopy to help you distinguish between the following structures? (n.d.). Vaia. Retrieved from [Link]

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• β-Trifluoromethyl-α,β-unsaturated Ketones. (n.d.). ResearchGate. Retrieved from [Link]

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• Crystallographic data and parameters of the X-ray diffraction experiment. (n.d.). ResearchGate. Retrieved from [Link]

• 3-(Phenylamino)cyclohex-2-ene-1-one - Optional[17O NMR] - Chemical Shifts. (n.d.). SpectraBase. Retrieved from [Link]

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• The discovery and structure-activity relationships of 1,2,3,6-tetrahydro-4-phenyl-1-[(arylcyclohexenyl)alkyl]pyridines. Dopamine autoreceptor agonists and potential antipsychotic agents. (n.d.). PubMed. Retrieved from [Link]

• Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. (n.d.). PubMed. Retrieved from [Link]

• Synthesis and NMR spectral study of some 5-aryl-3-methylcyclohex-2-enones and 5r-aryl-3t-cyano. (n.d.). SciSpace. Retrieved from [Link]

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• Synthesis and structure-activity relationships of new 1, 3-disubstituted cyclohexanes as structurally rigid leukotriene B(4) receptor antagonists. (n.d.). PubMed. Retrieved from [Link]

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CAS number 191112-25-1 properties and suppliers

An In-Depth Technical Guide to GW 4064: A Potent Farnesoid X Receptor (FXR) Agonist

Senior Application Scientist Note: This guide is intended for researchers, scientists, and drug development professionals. It is crucial to note that while the initial query referenced CAS number 191112-25-1, the compound of significant scientific interest in this context is GW 4064, which is correctly identified by CAS number 278779-30-9 .[1][2] This guide will focus on the properties and applications of GW 4064.

Introduction

GW 4064 is a potent and selective, non-steroidal synthetic agonist of the Farnesoid X Receptor (FXR), a nuclear receptor that plays a central role in the regulation of bile acid, lipid, and glucose metabolism.[1] Its high selectivity and potency have established it as an invaluable chemical tool for elucidating the physiological and pathophysiological functions of FXR, with significant implications for therapeutic strategies in metabolic and inflammatory diseases.[1][3] This guide provides a comprehensive overview of the technical properties, mechanism of action, experimental protocols, and procurement of GW 4064.

Core Properties of GW 4064

A summary of the key chemical and physical properties of GW 4064 is presented in the table below for quick reference.

Property	Value	Source
Chemical Name	3-[2-[2-Chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-isoxazolyl]methoxy]phenyl]ethenyl]benzoic acid
CAS Number	278779-30-9	[1]
Molecular Formula	C₂₈H₂₂Cl₃NO₄
Molecular Weight	542.84 g/mol
Purity	≥97% (HPLC)
Appearance	White solid	[4]
EC₅₀	15 nM - 65 nM	[1][2][5]
Solubility	DMSO: ≥ 54.3 mg/mL (100 mM)
Ethanol: 5.4 mg/mL (9.95 mM)	[4]
Storage	Store at +4°C

Pharmacological Profile and Mechanism of Action

GW 4064 functions as a selective agonist of FXR, with an EC₅₀ value in the nanomolar range, demonstrating its high potency.[1][2][5] It exhibits no significant activity at other nuclear receptors at concentrations up to 1 μM, highlighting its selectivity.[1]

The primary mechanism of action of GW 4064 involves its binding to and activation of FXR. FXR is a ligand-activated transcription factor that forms a heterodimer with the retinoid X receptor (RXR). Upon activation by GW 4064, this complex binds to specific DNA sequences known as farnesoid X receptor response elements (FXREs) in the promoter regions of target genes, thereby modulating their expression.

Key downstream effects of GW 4064-mediated FXR activation include:

• Bile Acid Homeostasis: FXR activation represses the expression of cholesterol 7α-hydroxylase (CYP7A1) and CYP8B1, the rate-limiting enzymes in bile acid synthesis.[6] It also induces the expression of transporters involved in bile acid efflux, such as the bile salt export pump (BSEP).[7]

• Lipid Metabolism: GW 4064 has been shown to reduce the expression of the lipid transporter CD36 and can improve hyperlipidemia.[5]

• Glucose Metabolism: Activation of FXR by GW 4064 can suppress gluconeogenesis and enhance glucose uptake.[5]

• Anti-inflammatory Effects: GW 4064 can attenuate hepatic inflammation by inhibiting signaling pathways such as the Toll-like receptor 4 (TLR4) mediated p38 MAPK pathway. It has also been shown to inhibit NLRP3 inflammasome activation.[5]

• Intestinal Barrier Function: GW 4064 can protect and improve intestinal epithelial barrier function, in part by regulating tight junction proteins.[8]

It is important to note that some studies have suggested potential off-target effects of GW 4064, including modulation of multiple G protein-coupled receptors, which should be considered when interpreting experimental results.[9][10]

Signaling Pathway of GW 4064-Mediated FXR Activation

Caption: GW 4064 activates the FXR signaling pathway.

Experimental Protocols

The following are generalized protocols for the use of GW 4064 in common experimental settings. Researchers should optimize these protocols for their specific cell lines, animal models, and experimental conditions.

In Vitro Cell-Based Assays

Objective: To assess the effect of GW 4064 on gene expression and cellular processes in a relevant cell line (e.g., HepG2, Huh7, or primary hepatocytes).

Materials:

• GW 4064 stock solution (e.g., 10 mM in DMSO)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Cell line of interest

• Reagents for RNA extraction, cDNA synthesis, and qPCR, or for protein extraction and Western blotting

Procedure:

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 6-well plates) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Starvation (Optional): For some assays, it may be necessary to serum-starve the cells for a period (e.g., 12-24 hours) prior to treatment to reduce basal signaling.

• Treatment: Prepare working concentrations of GW 4064 by diluting the stock solution in cell culture medium. Remove the old medium from the cells and replace it with the medium containing the desired concentrations of GW 4064 or vehicle control (DMSO).

• Incubation: Incubate the cells for the desired time period (e.g., 6, 12, 24, or 48 hours) at 37°C in a humidified incubator with 5% CO₂.

• Harvesting and Analysis:

  • For Gene Expression Analysis: Wash the cells with PBS, lyse them, and extract total RNA. Perform reverse transcription to generate cDNA, followed by qPCR to analyze the expression of target genes.

  • For Protein Analysis: Wash the cells with PBS, lyse them in an appropriate buffer, and determine the protein concentration. Perform Western blotting to analyze the expression levels of target proteins.[5]

In Vivo Animal Studies

Objective: To investigate the in vivo efficacy of GW 4064 in a relevant animal model (e.g., a mouse model of metabolic disease or liver injury).

Materials:

• GW 4064

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)[5]

• Animal model of choice (e.g., db/db mice for diabetes studies)

• Gavage needles or equipment for intraperitoneal injection

Procedure:

• Animal Acclimatization: Acclimatize the animals to the housing conditions for at least one week before the start of the experiment.

• Grouping and Dosing: Randomly assign animals to different treatment groups (e.g., vehicle control, GW 4064 low dose, GW 4064 high dose).

• Formulation Preparation: Prepare the GW 4064 formulation by dissolving it in the vehicle. Sonication or gentle heating may be required to achieve complete dissolution.[4] It is recommended to prepare the formulation fresh daily.[5]

• Administration: Administer GW 4064 or vehicle to the animals via the chosen route (e.g., oral gavage or intraperitoneal injection) at the predetermined dosing schedule and volume.

• Monitoring: Monitor the animals regularly for any changes in health, body weight, and food/water intake.

• Sample Collection and Analysis: At the end of the study, collect blood and tissue samples for analysis. This may include measuring plasma lipid and glucose levels, and analyzing gene and protein expression in tissues such as the liver and intestine.

Experimental Workflow for In Vitro Studies

Caption: A typical workflow for in vitro experiments using GW 4064.

Suppliers of GW 4064

GW 4064 is available from several reputable suppliers of research chemicals. It is important to obtain a certificate of analysis to ensure the purity and identity of the compound. Some of the suppliers include:

• MedchemExpress[5]

• Tocris Bioscience

• Cayman Chemical[1]

• APExBIO[3]

• Selleck Chemicals[2]

• TargetMol[4]

Conclusion

GW 4064 is a cornerstone research tool for investigating the multifaceted roles of the farnesoid X receptor. Its high potency and selectivity have enabled significant advances in our understanding of metabolic and inflammatory diseases. The information and protocols provided in this guide are intended to support researchers in the effective design and execution of their studies using this important compound. As with any experimental work, careful planning, optimization, and attention to detail are paramount for obtaining reliable and reproducible results.

References

• FXR agonist GW4064 improves liver and intestinal pathology and alters bile acid metabolism in rats undergoing small intestinal resection. (2019). American Physiological Society Journal. Retrieved February 22, 2024, from [Link]

• Synthetic FXR agonist GW4064 is a modulator of multiple G protein-coupled receptors. (2014). Molecular Endocrinology. Retrieved February 22, 2024, from [Link]

• Synthetic FXR Agonist GW4064 Is a Modulator of Multiple G Protein–Coupled Receptors. (2014). Molecular Endocrinology. Retrieved February 22, 2024, from [Link]

• Hepatoprotection by the farnesoid X receptor agonist GW4064 in rat models of intra- and extrahepatic cholestasis. (2003). Journal of Clinical Investigation. Retrieved February 22, 2024, from [Link]

• Farnesoid X Receptor Agonist GW4064 Protects Lipopolysaccharide-Induced Intestinal Epithelial Barrier Function and Colorectal Tumorigenesis Signaling through the αKlotho/βKlotho/FGFs Pathways in Mice. (2023). MDPI. Retrieved February 22, 2024, from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. apexbt.com [apexbt.com]
• 4. GW 4064 | Autophagy | FXR | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Hepatoprotection by the farnesoid X receptor agonist GW4064 in rat models of intra- and extrahepatic cholestasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthetic FXR agonist GW4064 is a modulator of multiple G protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthetic FXR Agonist GW4064 Is a Modulator of Multiple G Protein–Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

The following technical guide provides an in-depth analysis of the chemical identifier, synthesis, and application of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one .

[1]

Executive Summary

3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one (CAS 191112-25-1) is a critical intermediate in medicinal chemistry, serving as a robust Michael acceptor and a scaffold for the synthesis of functionalized cyclohexanones.[1][2] Its trifluoromethyl group imparts metabolic stability and lipophilicity, making it a valuable building block in drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases.[2] This guide details its chemical identity, the logic behind its InChIKey generation, and validated synthetic protocols.[2]

Part 1: The Identity of the Molecule[1]

Chemical Structure & Nomenclature

The molecule consists of a cyclohex-2-en-1-one ring substituted at the 3-position with a 3-(trifluoromethyl)phenyl group.[1][3] This conjugation extends the electrophilic nature of the enone system, influencing its reactivity in 1,4-addition reactions.[1]

Identifier	Value
IUPAC Name	3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one
CAS Registry Number	191112-25-1
Molecular Formula	C₁₃H₁₁F₃O
Molecular Weight	240.22 g/mol
SMILES	O=C1C=C(C2=CC=CC(C(F)(F)F)=C2)CCC1

The InChI & InChIKey Architecture

The InChIKey is a fixed-length (27-character) hashed version of the International Chemical Identifier (InChI).[1][2] It allows for efficient database indexing and interoperability between disparate chemical libraries (e.g., PubChem, ChemSpider).[2]

The InChI String Construction

The InChI string for this compound encodes the connectivity and stereochemistry in layers:

• Formula Layer: C13H11F3O[1][2][4]

• Connections Layer: Defines the skeleton, linking the phenyl ring to the cyclohexenone ring.[1][2]

• Hydrogen Layer: Specifies the location of hydrogen atoms, distinguishing the enone (unsaturated) from the saturated ketone.[2]

InChI String: InChI=1S/C13H11F3O/c14-13(15,16)11-5-1-3-9(7-11)10-4-2-6-12(17)8-10/h1,3,5,7-8H,2,4,6H2 (Note: This string represents the standard connectivity derived from the structure. The "h" layer indicates aromatic protons and the vinyl proton at the enone C2 position.)[1][2]

The InChIKey Hash

The InChIKey is generated by hashing the InChI string using the SHA-256 algorithm.[1][2] It is split into three blocks:

• Block 1 (14 chars): Encodes the molecular skeleton (connectivity).

• Block 2 (10 chars): Encodes stereochemistry, isotope layers, and the standard InChI version.

• Block 3 (1 char): Protonation flag.[1][2]

For 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one , the InChIKey serves as the unique digital fingerprint for database retrieval.[1][2]

Figure 1: The logical flow of generating the InChIKey from the chemical structure.[1]

Part 2: Synthesis & Experimental Protocols

Synthetic Strategy: Suzuki-Miyaura Coupling

The most reliable and modular method for synthesizing 3-arylcyclohex-2-en-1-ones is the Suzuki-Miyaura coupling .[1][2] This approach avoids the harsh acidic conditions of Grignard addition/hydrolysis and tolerates the sensitive trifluoromethyl group.[1][2]

Reaction Scheme:

• Precursor: 3-Ethoxy-2-cyclohexen-1-one or 3-Iodo-2-cyclohexen-1-one.[1][2]

• Coupling Partner: 3-(Trifluoromethyl)phenylboronic acid.[1][2]

• Catalyst: Palladium(0) source (e.g., Pd(PPh₃)₄).[2]

Detailed Protocol (Standardized)

• Reagents:

  • 3-Iodo-2-cyclohexen-1-one (1.0 equiv)[1]

  • 3-(Trifluoromethyl)phenylboronic acid (1.1 equiv)[2]

  • Pd(PPh₃)₄ (3-5 mol%)[2]

  • Na₂CO₃ (2.0 equiv, 2M aqueous solution)[2]

  • Solvent: DME (Dimethoxyethane) or Toluene/Ethanol (4:1)[2]

• Procedure:

  • Setup: In a flame-dried round-bottom flask equipped with a condenser, dissolve 3-iodo-2-cyclohexen-1-one (1.0 equiv) in degassed DME (0.1 M).

  • Addition: Add Pd(PPh₃)₄ and stir for 10 minutes under Argon atmosphere.

  • Coupling: Add 3-(trifluoromethyl)phenylboronic acid and the aqueous Na₂CO₃ solution.

  • Reflux: Heat the mixture to reflux (80-90°C) for 4–6 hours. Monitor reaction progress by TLC (Hexane/EtOAc 4:1) or LC-MS.[1][2]

  • Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).[2][5] Wash combined organics with brine, dry over MgSO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (Gradient: 0-20% EtOAc in Hexanes) to yield the pure enone as a pale yellow oil or low-melting solid.

Figure 2: Suzuki-Miyaura coupling pathway for the target enone.[1]

Part 3: Applications in Drug Discovery[1][2]

Pharmacophore Utility

The 3-(trifluoromethyl)phenyl moiety is a "privileged structure" in medicinal chemistry.[1][2] The CF₃ group serves multiple roles:

• Metabolic Stability: Blocks metabolic oxidation at the phenyl ring positions, extending the half-life (

  ) of the drug candidate.[2]

• Lipophilicity: Increases

  , enhancing blood-brain barrier (BBB) permeability for CNS targets.[1][2]

• Electronic Effect: The electron-withdrawing nature of the CF₃ group modulates the electrophilicity of the enone, tuning its reactivity toward cysteine residues in targeted covalent inhibitors.[1][2]

Database Interoperability

Researchers use the InChIKey to link internal screening data with public repositories.[1][2]

• PubChem/ChemSpider: Use the InChIKey to retrieve biological activity data (e.g., IC₅₀ values) for analogs.[1][2]

• Patent Analysis: The InChIKey is essential for conducting "freedom to operate" searches to ensure the scaffold is not already claimed in a specific therapeutic context.[1][2]

References

• Hayashi, T., et al. (2004).[1][2] Rhodium-Catalyzed Asymmetric 1,4-Addition of Organoboron Reagents to Electron-Deficient Olefins. Organic Syntheses, 81, 178.[2] Retrieved from [Link][2]

• PubChem. (n.d.).[1][2] Compound Summary: 3-(Trifluoromethyl)cyclohex-2-en-1-one.[1][2] National Library of Medicine.[1] Retrieved February 23, 2026, from [Link]

Sources

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• 2. 1-Phenyl-3-((3-(trifluoromethyl)phenyl)imino)-1,3-dihydro-2H-indol-2-one | C21H13F3N2O | CID 1471834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US4229378A - Process for the production of 1-phenyl-3-(3-trifluoromethylphenyl)-2-propanone - Google Patents [patents.google.com]
• 4. 1306738-42-0|1-[4-Methyl-2-(trifluoromethyl)-3aH-inden-5-yl]-ethanone|1-[4-Methyl-2-(trifluoromethyl)-3aH-inden-5-yl]-ethanone| -范德生物科技公司 [bio-fount.com]
• 5. 3-Methyl-2-cyclohexen-1-one synthesis - chemicalbook [chemicalbook.com]

An In-Depth Technical Guide to 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

Executive Summary: This guide provides a comprehensive technical overview of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one, a fluorinated organic compound of significant interest to the medicinal chemistry and drug development sectors. We delve into its fundamental physicochemical properties, outline a robust synthetic pathway with mechanistic insights, detail methods for its analytical characterization, and discuss its potential applications as a scaffold and building block in modern drug discovery. The inclusion of the 3-(trifluoromethyl)phenyl moiety imparts unique electronic and metabolic properties, making this compound a valuable asset for researchers developing novel therapeutics.

Introduction and Scientific Context

The cyclohexenone framework is a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active molecules. Its conformational rigidity and versatile chemical handles allow for the precise spatial orientation of functional groups, which is critical for selective interaction with biological targets. The substitution at the 3-position of the enone system is particularly crucial as it directly influences the compound's electronic properties and steric profile.

This guide focuses on a specific derivative, 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one, which combines the cyclohexenone core with a trifluoromethyl-substituted phenyl ring. The trifluoromethyl (CF₃) group is a cornerstone of modern pharmaceutical design for several reasons[1]:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group resistant to metabolic degradation (e.g., P450 oxidation), which can increase a drug candidate's half-life[1].

• Enhanced Lipophilicity: The CF₃ group significantly increases the lipophilicity of a molecule (Hansch π value of +0.88), which can improve its ability to cross cell membranes and the blood-brain barrier[1].

• Modulation of Electronic Properties: As a potent electron-withdrawing group, the CF₃ moiety can alter the pKa of nearby functional groups and modulate binding interactions with target proteins.

• Bioisosteric Replacement: The CF₃ group can serve as a bioisostere for other groups, like a chlorine atom, offering a similar steric footprint but with distinct electronic and metabolic characteristics[1].

Given these advantages, this compound represents a valuable intermediate and a potential pharmacophore for creating novel therapeutics targeting a range of diseases, from neurological disorders to fibrosis[2][3]. This document serves as a detailed resource for scientists working with or considering this molecule in their research endeavors.

Physicochemical and Structural Properties

The fundamental identity of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is defined by its molecular structure and resulting physical properties. These data are essential for experimental design, reaction stoichiometry, and analytical interpretation.

Table 1: Core Physicochemical Data

Property	Value	Source
Molecular Weight	240.22 g/mol	[4]
Molecular Formula	C₁₃H₁₁F₃O	[4]
CAS Number	191112-25-1	[4]
IUPAC Name	3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one
SMILES Code	O=C1C=C(C2=CC=CC(C(F)(F)F)=C2)CCC1	[4]

Chemical Structure Diagram

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 4-cyclopropyl-3-(2-((1-cyclopropyl-1H-pyrazol-4-yl) amino) quinazolin-6-yl)-N-(3-(trifluoromethyl) phenyl) benzamides as potent discoidin domain receptor inhibitors for the treatment of idiopathic pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 191112-25-1|3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one|BLD Pharm [bldpharm.com]

A Comprehensive Technical Guide to 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one for Advanced Drug Development

This guide provides an in-depth analysis of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one, a compound of significant interest in contemporary medicinal chemistry. We will explore its fundamental chemical properties, robust synthetic methodologies, and potential applications in drug discovery, all while grounding our discussion in established scientific principles and field-proven insights.

Section 1: Core Molecular Attributes and Physicochemical Profile

3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is a derivative of cyclohexenone, an organic compound featuring a six-membered ring with a ketone and an endocyclic double bond.[1] The defining characteristic of this specific molecule is the presence of a 3-(trifluoromethyl)phenyl substituent, which significantly influences its electronic properties and potential biological interactions. The trifluoromethyl group, a common moiety in pharmaceutical agents, is known for its ability to enhance metabolic stability and binding affinity.

The IUPAC name for the compound is confirmed as 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one.[2] Its core structure consists of a cyclohex-2-en-1-one backbone substituted at the 3-position with a phenyl group, which in turn is substituted at its 3-position with a trifluoromethyl group.

Physicochemical Data Summary

A clear understanding of a compound's physical and chemical properties is paramount for its application in drug development, influencing everything from formulation to ADME (absorption, distribution, metabolism, and excretion) properties.

Property	Value	Source
CAS Number	191112-25-1	[2]
Molecular Formula	C13H11F3O	[2]
Molecular Weight	240.22 g/mol	[2]
SMILES Code	O=C1C=C(C2=CC=CC(C(F)(F)F)=C2)CCC1	[2]

Section 2: Synthesis Strategies and Mechanistic Rationale

The synthesis of substituted cyclohexenones is a well-established area of organic chemistry, with several powerful methodologies available. For the specific synthesis of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one, two primary retrosynthetic approaches are considered: the Robinson Annulation and a Suzuki-Miyaura cross-coupling reaction. The choice between these methods often depends on the availability of starting materials, desired scale, and specific stereochemical requirements.

The Robinson annulation is a cornerstone of organic synthesis for the formation of six-membered rings.[3][4] This reaction sequence involves a Michael addition followed by an intramolecular aldol condensation.

Conceptual Workflow for Robinson Annulation

Caption: Robinson annulation workflow for target synthesis.

Experimental Protocol: Robinson Annulation

This protocol is a generalized procedure and may require optimization based on specific laboratory conditions and reagent purity.

• Enolate Formation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cyclohexanone in a suitable aprotic solvent such as tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a strong base, such as lithium diisopropylamide (LDA), to the cooled solution to generate the cyclohexanone enolate. Stir for 30 minutes.

• Michael Addition: Prepare a separate solution of 3-(trifluoromethyl)phenyl vinyl ketone in THF. Add this solution dropwise to the enolate solution at -78 °C. Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1,5-diketone intermediate.

• Aldol Condensation & Dehydration: Dissolve the crude diketone in a suitable alcoholic solvent like ethanol. Add a catalytic amount of a base such as sodium ethoxide. Heat the reaction mixture to reflux and monitor for the formation of the α,β-unsaturated ketone product by TLC.

• Purification: After the reaction is complete, cool the mixture, neutralize with a weak acid, and remove the solvent. The crude product can then be purified by column chromatography on silica gel to afford the final product, 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one.

Causality Behind Experimental Choices: The use of a strong, non-nucleophilic base like LDA at low temperatures ensures the regioselective formation of the kinetic enolate of cyclohexanone, which is crucial for controlling the outcome of the Michael addition. The subsequent aldol condensation is typically base-catalyzed, promoting the intramolecular cyclization and subsequent dehydration to yield the thermodynamically stable conjugated system.[4] Some modern approaches utilize microwave irradiation in solvent-free conditions to accelerate the reaction and improve yields, presenting a greener alternative to conventional heating.[5]

The Suzuki-Miyaura coupling is a versatile and widely used palladium-catalyzed cross-coupling reaction that forms carbon-carbon bonds.[6][7][8] This method would involve coupling an organoboron species with an organic halide.[9]

Conceptual Workflow for Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura coupling for target synthesis.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To a Schlenk flask, add 3-bromocyclohex-2-en-1-one, 3-(trifluoromethyl)phenylboronic acid, a palladium catalyst (e.g., Pd(PPh3)4), and a base (e.g., potassium carbonate).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent like toluene and water.

• Reaction Execution: Heat the reaction mixture under an inert atmosphere to a temperature appropriate for the chosen catalyst and solvent system (e.g., 80-100 °C). Monitor the reaction progress by TLC or GC-MS.

• Workup and Purification: Upon completion, cool the reaction mixture and perform an aqueous workup. Extract the product with an organic solvent, dry the combined organic layers, and concentrate. Purify the crude product by column chromatography.

Causality Behind Experimental Choices: The palladium catalyst is the heart of the Suzuki reaction, cycling between Pd(0) and Pd(II) oxidation states to facilitate the oxidative addition, transmetalation, and reductive elimination steps.[7][8] The base is crucial for the activation of the boronic acid, which enhances the polarization of the organic ligand and facilitates the transmetalation step.[10] The choice of ligand on the palladium catalyst can significantly impact the reaction's efficiency and substrate scope.

Section 3: Potential Applications in Drug Development

The 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one scaffold is of considerable interest to medicinal chemists. The trifluoromethyl group can enhance drug-like properties such as metabolic stability, lipophilicity, and binding affinity. While specific biological targets for this exact molecule require further investigation, related structures have shown a range of activities. For instance, cyclohexenone derivatives are found in numerous natural products with important biological properties, including antibiotics and steroids.[3] The synthesis of cortisone, for example, utilizes the Robinson annulation to construct a key cyclohexenone intermediate.[3]

Further research into 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one could involve screening against various kinase panels, nuclear receptors, or other enzyme classes implicated in diseases such as cancer, inflammation, and metabolic disorders. Its structural similarity to known bioactive molecules suggests it could serve as a valuable starting point for the development of novel therapeutic agents. The synthesis of related 2-phenyl-2-amino-cyclohexan-1-one derivatives has been explored for their potential use in treating psychiatric disorders.[11]

Section 4: Conclusion and Future Directions

This guide has provided a comprehensive overview of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one, from its fundamental properties to its synthesis and potential applications. The synthetic routes discussed, particularly the Robinson annulation and Suzuki-Miyaura coupling, offer robust and versatile methods for its preparation. The presence of the trifluoromethylphenyl moiety marks this compound as a promising candidate for further investigation in drug discovery programs. Future work should focus on elucidating its biological activity through systematic screening and exploring structure-activity relationships by synthesizing and testing a library of analogues.

References

• Wikipedia. Robinson annulation. [Link]

• JoVE. Cyclohexenones via Michael Addition and Aldol Condensation: The Robinson Annulation. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• Chemist Wizards. Robinson Annulation Mechanism, Reaction, Structure & Problems. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Scholars Research Library. Microwave Assisted Robinson's Annulation: Synthesis of some novel cyclohexenones under solvent free conditions. [Link]

• Slideshare. Suzuki reaction | PPTX. [Link]

• PubChem. 3-(Trifluoromethyl)cyclohex-2-en-1-one | C7H7F3O | CID 12519457. [Link]

• Google Patents.

• RSC Publishing. Synthesis of trifluoromethyl cyclohexyl, cyclohexenyl and aryl compounds via stepwise Robinson annulation - Organic & Biomolecular Chemistry. [Link]

• PubChem. 3-[[3-(trifluoromethoxy)phenyl]methyl]-2H-indol-1-yl]propan-2-ol. [Link]

• ACS Publications. Stereospecific Synthesis of Cyclohexenone Acids by[6][6]-Sigmatropic Rearrangement Route | The Journal of Organic Chemistry. [Link]

• ChemSynthesis. 3-phenyl-2-cyclohexen-1-one - 10345-87-6, C12H12O, density, melting point, boiling point, structural formula, synthesis. [Link]

• The Good Scents Company. nutty cyclohexenone, 1193-18-6. [Link]

• FooDB. Showing Compound 3-Methyl-2-cyclohexen-1-one (FDB008151). [Link]

• NIST WebBook. 3-methyl-1-phenylcyclohexene. [Link]?ID=C17441026&Mask=4)

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• 3. Robinson annulation - Wikipedia [en.wikipedia.org]
• 4. chemistwizards.com [chemistwizards.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
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• 9. Suzuki reaction | PPTX [slideshare.net]
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Protocols & Analytical Methods

Application Notes and Protocols for High-Throughput Screening with 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

For: Researchers, scientists, and drug development professionals

Abstract

This document provides a comprehensive guide for designing and implementing high-throughput screening (HTS) campaigns utilizing the compound 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one. We delve into the scientific rationale for prioritizing this chemical scaffold, drawing from the well-established roles of both the trifluoromethyl group and the cyclohexenone core in medicinal chemistry. The following sections offer detailed, adaptable protocols for both biochemical (target-based) and cell-based (phenotypic) screening assays, complete with explanations for key experimental choices, data analysis workflows, and criteria for hit validation. Our objective is to equip researchers with the foundational knowledge and practical methodologies to effectively explore the therapeutic potential of this compound and its analogs.

Introduction: The Scientific Rationale

The process of drug discovery has been significantly accelerated by high-throughput screening (HTS), a methodology that leverages automation to test vast numbers of chemical compounds for their biological or biochemical activity.[1][2][3] The selection of compounds for an HTS campaign is a critical first step. The molecule 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one represents a compelling starting point for screening due to the convergence of two moieties with proven value in medicinal chemistry.

• The Trifluoromethyl Group (-CF3): The incorporation of a trifluoromethyl group is a widely used strategy in modern drug design.[4] This group can significantly enhance a molecule's pharmacological profile by improving metabolic stability, increasing lipophilicity (which can aid in cell membrane permeability), and altering electronic properties to strengthen binding affinity with biological targets.[5][6] Its steric and electronic properties make it a valuable bioisostere for other groups, allowing for the fine-tuning of molecular interactions.[6]

• The Cyclohexenone Scaffold: Cyclohexenone derivatives are recognized for a diverse array of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.[7] This core structure provides a versatile framework that can be chemically modified to explore a wide range of biological targets.

The combination of these two features in 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one makes it, and libraries of its analogs, prime candidates for HTS campaigns aimed at discovering novel therapeutic agents.

Designing the HTS Cascade

A successful HTS campaign is structured as a cascade, beginning with a broad primary screen to identify "hits," followed by more focused secondary and confirmatory assays to validate these initial findings and eliminate artifacts.[8][9] The choice between a biochemical and a cell-based primary screen depends on whether a specific molecular target is known or if the goal is to identify compounds that produce a desired cellular phenotype.[10][11]

HTS Campaign Workflow

Caption: High-level workflow for a typical HTS campaign.

Protocol: Biochemical HTS for Kinase Inhibition

This protocol describes a target-based screen to identify inhibitors of a hypothetical protein kinase, "Kinase-X." Biochemical assays are ideal for measuring direct interactions between a compound and a purified biological target, such as an enzyme or receptor.[12][13]

Principle

This assay quantifies the activity of Kinase-X by measuring the phosphorylation of a specific peptide substrate. The assay uses a fluorescence-based readout, where the signal is proportional to kinase activity. A decrease in signal in the presence of 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one indicates potential inhibition.

Materials and Reagents

Reagent/Material	Supplier	Purpose
384-well, low-volume, black plates	Greiner Bio-One	Assay plate for fluorescence measurements
Purified, active Kinase-X	In-house/Vendor	The biological target
Kinase-X specific peptide substrate	In-house/Vendor	Substrate for the enzyme
Adenosine Triphosphate (ATP)	Sigma-Aldrich	Co-factor for the kinase reaction
Kinase Assay Buffer	Boston BioProducts	Maintains optimal pH and ionic strength for enzyme activity
Detection Reagent	Promega (e.g., ADP-Glo™)	Reagent to stop the reaction and generate a luminescent signal
DMSO (Assay Grade)	Sigma-Aldrich	Solvent for compound
Positive Control (e.g., Staurosporine)	Tocris Bioscience	Known, potent kinase inhibitor

Step-by-Step Protocol

• Compound Plating:

  • Prepare a stock solution of 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one in 100% DMSO.

  • Using an automated liquid handler, dispense 50 nL of the compound stock solution into wells of a 384-well assay plate for a final screening concentration of 10 µM.

  • Dispense 50 nL of DMSO into control wells (negative control, 0% inhibition).

  • Dispense 50 nL of a potent inhibitor (e.g., Staurosporine) into control wells (positive control, 100% inhibition).

• Enzyme and Substrate Addition:

  • Prepare a 2X Kinase-X/Substrate solution in Kinase Assay Buffer. The final concentration of Kinase-X should be predetermined during assay development to be in the linear range of the reaction.

  • Dispense 5 µL of the 2X Kinase-X/Substrate solution to all wells of the assay plate.

  • Incubate for 15 minutes at room temperature to allow the compound to interact with the enzyme. This pre-incubation step is crucial for identifying time-dependent or irreversible inhibitors.

• Initiation of Kinase Reaction:

  • Prepare a 2X ATP solution in Kinase Assay Buffer. The concentration should be at the Km value for ATP to sensitively detect competitive inhibitors.

  • Dispense 5 µL of the 2X ATP solution to all wells to start the reaction. The final assay volume is 10 µL.

  • Incubate for 60 minutes at room temperature. The incubation time should be optimized to ensure the reaction remains in the linear phase.

• Signal Detection:

  • Add 10 µL of the Detection Reagent to all wells to stop the kinase reaction and initiate the detection signal.

  • Incubate for 30-60 minutes as per the manufacturer's protocol.

  • Read the plate on a compatible plate reader (e.g., luminescence).

Data Analysis and Quality Control

• Normalization: Raw data from the plate reader is normalized to the intra-plate controls:

  • Percent Inhibition = 100 * (1 - (Sample_Signal - Avg_Positive_Control) / (Avg_Negative_Control - Avg_Positive_Control))

• Quality Control (QC): The robustness of the assay is determined using the Z'-factor.[14]

  • Z' = 1 - (3*(SD_Positive_Control + SD_Negative_Control)) / |Avg_Positive_Control - Avg_Negative_Control|

  • An assay with a Z'-factor > 0.5 is considered excellent and suitable for HTS.[15]

• Hit Selection: Compounds demonstrating inhibition above a defined threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls) are selected as primary hits for further validation.

Protocol: Cell-Based HTS for Cytotoxicity in a Cancer Cell Line

This protocol outlines a phenotypic screen to assess the ability of 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one to induce cell death in a cancer cell line (e.g., HeLa). Cell-based assays provide more physiologically relevant data as they evaluate a compound's effect within a living system.[16][17]

Principle

This assay utilizes a reagent that measures cell viability by quantifying the amount of ATP present, which is an indicator of metabolically active cells. A decrease in luminescence signal corresponds to a decrease in cell viability, indicating a cytotoxic or cytostatic effect of the test compound.

Materials and Reagents

Reagent/Material	Supplier	Purpose
384-well, tissue-culture treated, white plates	Corning	Assay plate suitable for cell culture and luminescence
HeLa human cervical cancer cell line	ATCC	The biological system for the assay
DMEM with 10% FBS and 1% Pen/Strep	Thermo Fisher	Cell culture growth medium
CellTiter-Glo® 2.0 Assay	Promega	Reagent for measuring cell viability via ATP quantification
DMSO (Cell Culture Grade)	Sigma-Aldrich	Solvent for compound
Positive Control (e.g., Doxorubicin)	Cayman Chemical	Known cytotoxic agent

Step-by-Step Protocol

• Cell Seeding:

  • Culture HeLa cells according to standard protocols.

  • Harvest cells and perform a cell count. Resuspend cells in growth medium to a final density of 25,000 cells/mL.

  • Using a multi-channel pipette or automated dispenser, seed 20 µL of the cell suspension (500 cells/well) into all wells of a 384-well plate.

  • Incubate the plate for 18-24 hours at 37°C, 5% CO2 to allow cells to attach. This step is vital for ensuring a healthy, uniform monolayer of cells before compound addition.

• Compound Addition:

  • Perform serial dilutions of the 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one stock to create a range of concentrations for dose-response analysis.

  • Add 100 nL of compound solutions to the cell plates using an acoustic liquid handler for high precision. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

  • Add positive and negative controls (Doxorubicin and DMSO, respectively) to designated wells.

• Incubation:

  • Incubate the plates for 72 hours at 37°C, 5% CO2. The incubation period should be sufficient to observe a significant effect on cell proliferation or viability.

• Viability Measurement:

  • Equilibrate the assay plates and the CellTiter-Glo® 2.0 reagent to room temperature.

  • Add 20 µL of CellTiter-Glo® 2.0 reagent to each well.

  • Place the plates on an orbital shaker for 2 minutes to induce cell lysis and mix the contents.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

Data Analysis and Hit Confirmation

• Data Normalization: Calculate the percent viability relative to DMSO-treated controls.

  • Percent Viability = 100 * (Sample_Signal / Avg_Negative_Control)

• Dose-Response Curves: For active compounds, plot the percent viability against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

• Hit Validation Workflow:

Caption: Workflow for validating hits from a cell-based screen.

Conclusion and Future Directions

The protocols outlined in this document provide a robust framework for conducting high-throughput screening of 3-[3-(trifluoromethyl)phenyl]cyclohex-2-en-1-one. By leveraging both target-based and phenotypic approaches, researchers can comprehensively explore the compound's biological activity. Hits identified through these primary screens must undergo rigorous validation, including dose-response studies, testing in orthogonal assays to rule out artifacts, and preliminary structure-activity relationship (SAR) analysis.[15] The ultimate goal of the HTS campaign is to identify validated hits that can serve as the starting point for a full-fledged lead optimization program, potentially leading to the development of novel therapeutics.

References

• Patsnap Synapse. (2025, April 21). How Are Biochemical Assays Used in High-Throughput Screening?
• Evotec. (n.d.). High Throughput Screening (HTS) Services.
• BellBrook Labs. (2025, November 13). High Throughput Screening Assays for Drug Discovery.
• AristaBiologicals. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS).
• Macarron, R., et al. (2020, August 12). High-Throughput Screening: today's biochemical and cell-based approaches. PubMed.
• Evotec. (n.d.). Biochemical Assay Services.
• BMG LABTECH. (n.d.). High-throughput screening (HTS).
• Altris AI. (2025, May 3). High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery.
• Lifescience Global. (2012, April 6). Cell-Based Assays in High-Throughput Screening for Drug Discovery.
• UCSF Small Molecule Discovery Center. (n.d.). High-throughput Screening Steps.
• ATCC. (n.d.). High Throughput Screening (HTS).
• An, W. F., & Tolliday, N. (2010). Cell-based assays for high-throughput screening. Molecular Biotechnology, 45(2), 180-186.
• An, W. F., & Tolliday, N. (2010). Cell-based assays for high-throughput screening. PubMed.

• Charoen-Gisondi, P., et al. (2017). A High-Throughput Screening Triage Workflow to Authenticate a Novel Series of PFKFB3 Inhibitors. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 23(1). Retrieved from [Link]

• PubChem. (n.d.). 3-(Trifluoromethyl)cyclohex-2-en-1-one. Retrieved from [Link]

• Marques, F., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. Retrieved from [Link]

• de la Torre, P., & Gotor-Fernández, V. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. Retrieved from [Link]

• Marques, F., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Scilit. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of drugs bearing trifluoromethyl groups (highlighted in green).... Retrieved from [Link]

• Marques, F., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.

• ResearchGate. (2025, August 6). Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block | Request PDF. Retrieved from [Link]

Sources

• 1. bmglabtech.com [bmglabtech.com]
• 2. High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 3. atcc.org [atcc.org]
• 4. jelsciences.com [jelsciences.com]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Cell-based assays for high-throughput screening. | Broad Institute [broadinstitute.org]
• 9. Cell-based assays for high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High Throughput Screening (HTS) Services | Evotec [evotec.com]
• 11. High-Throughput Screening: today's biochemical and cell-based approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Biochemical Assays | Evotec [evotec.com]
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• 15. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]
• 16. marinbio.com [marinbio.com]
• 17. lifescienceglobal.com [lifescienceglobal.com]

Application Notes and Protocols for the Quantification of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

Abstract

This comprehensive guide provides detailed analytical methodologies for the accurate and precise quantification of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one, a compound of interest in pharmaceutical research and development. In the absence of specific regulatory-approved methods for this analyte, this document synthesizes established analytical principles for structurally related molecules to propose robust and reliable quantification protocols. We will delve into High-Performance Liquid Chromatography (HPLC) with UV detection for routine analysis and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity applications, particularly in complex biological matrices. Additionally, a Gas Chromatography-Mass Spectrometry (GC-MS) method is outlined for purity testing and identification of volatile impurities. Each protocol is presented with a detailed explanation of the experimental choices, validation parameters according to ICH Q2(R1) guidelines, and illustrative workflows.

Introduction: The Analytical Imperative

3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is a synthetic organic compound featuring a trifluoromethylphenyl group attached to a cyclohexenone core. The trifluoromethyl group significantly influences the molecule's lipophilicity and electronic properties, making it a valuable scaffold in medicinal chemistry. Accurate quantification is paramount throughout the drug development lifecycle, from purity assessment of the active pharmaceutical ingredient (API) to pharmacokinetic studies in biological fluids. The choice of analytical technique is dictated by the specific requirements of the analysis, including the expected concentration range, the complexity of the sample matrix, and the desired level of sensitivity and selectivity.

This guide is intended for researchers, scientists, and drug development professionals, providing a foundational understanding and practical protocols for the quantification of this specific analyte.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse technique in pharmaceutical analysis, offering a balance of speed, robustness, and cost-effectiveness for the quantification of APIs and formulated products.

Principle of the Method

The analyte is separated from other components in the sample on a reversed-phase HPLC column. The separation is based on the differential partitioning of the analyte between the nonpolar stationary phase and a polar mobile phase. The trifluoromethylphenyl group imparts significant hydrophobicity, leading to good retention on C18 columns. Quantification is achieved by measuring the analyte's absorbance of UV light at a specific wavelength.

Experimental Protocol

2.2.1. Instrumentation and Chromatographic Conditions

Parameter	Recommended Setting	Rationale
HPLC System	Standard HPLC with UV-Vis Detector	Widely available and suitable for this application.
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)	The nonpolar nature of the analyte allows for good retention and separation.
Mobile Phase	Acetonitrile:Water (60:40 v/v) with 0.1% Trifluoroacetic Acid	Acetonitrile provides good elution strength for the hydrophobic analyte. Trifluoroacetic acid improves peak shape by minimizing tailing.[1]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Injection Volume	10 µL	A typical injection volume to ensure good peak shape and sensitivity without overloading the column.
Column Temp.	30°C	Maintaining a constant temperature ensures reproducible retention times.
Detection	254 nm	A common wavelength for aromatic compounds, likely to provide good sensitivity for the analyte. A full UV scan of the analyte standard is recommended to determine the wavelength of maximum absorbance (λmax).

2.2.2. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one reference standard and dissolve it in 100 mL of the mobile phase.[2]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).

• Sample Preparation (for drug substance): Accurately weigh a known amount of the sample, dissolve it in the mobile phase, and dilute to a concentration within the calibration range.

Method Validation (as per ICH Q2(R1))[3][4][5]

Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from any impurities or excipients.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Accuracy	98.0% - 102.0% recovery.
Precision	Repeatability (RSD) ≤ 2.0%; Intermediate Precision (RSD) ≤ 2.0%.
Limit of Quantitation (LOQ)	Signal-to-noise ratio ≥ 10.

Experimental Workflow

Caption: Workflow for HPLC-UV analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as the analysis of biological samples (plasma, serum, urine), LC-MS/MS is the method of choice.[3][4][5][6][7]

Principle of the Method

The analyte is first separated by HPLC and then introduced into a mass spectrometer. In the mass spectrometer, the analyte is ionized, and a specific precursor ion is selected. This precursor ion is then fragmented, and a specific product ion is monitored for quantification. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity and sensitivity.[8]

Experimental Protocol

3.2.1. Instrumentation and Conditions

Parameter	Recommended Setting	Rationale
LC System	UPLC or HPLC system	UPLC can provide faster analysis times and better resolution.
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	The gold standard for quantitative bioanalysis.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	The presence of a carbonyl group and the aromatic ring makes positive ionization favorable.
Column	C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm)	Smaller particle size columns offer higher efficiency and are compatible with the lower flow rates used in LC-MS/MS.
Mobile Phase	A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile	Formic acid is a common mobile phase additive for LC-MS as it aids in ionization.
Gradient Elution	Start at 30% B, ramp to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.	A gradient is often necessary to elute the analyte with a good peak shape and to clean the column of more hydrophobic components.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
MRM Transition	To be determined by direct infusion of the analyte standard.	A hypothetical transition could be based on the fragmentation of the protonated molecule.

3.2.2. Sample Preparation (for plasma)

Sample preparation is critical to remove proteins and other matrix components that can interfere with the analysis.[9][10][11][12]

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing an internal standard (a stable isotope-labeled version of the analyte is ideal).

• Vortex and Centrifuge: Vortex the mixture for 1 minute, then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Inject: Transfer the clear supernatant to an autosampler vial for injection into the LC-MS/MS system.

Method Validation (as per FDA/EMA Guidelines)[7][9]

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix.
Linearity	Correlation coefficient (r²) ≥ 0.99 over the specified range.
Accuracy & Precision	Within ±15% of the nominal concentration (±20% at the LLOQ).
Matrix Effect	The effect of the biological matrix on the ionization of the analyte should be consistent and compensated for by the internal standard.[3]
Recovery	The efficiency of the extraction process should be consistent and reproducible.
Stability	Analyte stability should be demonstrated under various storage and processing conditions.

Experimental Workflow

Caption: Workflow for LC-MS/MS bioanalysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It is particularly useful for assessing the purity of the drug substance and identifying any volatile impurities.[13]

Principle of the Method

The sample is vaporized in the heated inlet of the gas chromatograph and separated based on its boiling point and interaction with the stationary phase of the GC column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a "fingerprint" that can be used for identification.

Experimental Protocol

4.2.1. Instrumentation and Conditions

Parameter	Recommended Setting	Rationale
GC-MS System	Standard GC with a Mass Selective Detector	Provides both separation and structural information.
Column	DB-5ms or similar nonpolar column (30 m x 0.25 mm x 0.25 µm)	A general-purpose column suitable for a wide range of compounds.[14]
Carrier Gas	Helium at a constant flow of 1 mL/min	An inert gas that provides good chromatographic efficiency.
Inlet Temperature	250°C	Ensures complete vaporization of the analyte without degradation.
Oven Program	Start at 100°C, hold for 1 min, then ramp at 10°C/min to 280°C, hold for 5 min.	A temperature program is necessary to separate compounds with different boiling points.
Ionization Mode	Electron Ionization (EI) at 70 eV	The standard ionization technique for GC-MS, providing reproducible fragmentation patterns.
Mass Range	50-500 amu	A suitable range to capture the molecular ion and major fragments of the analyte.

4.2.2. Sample Preparation

• Dilution: Dissolve the sample in a volatile organic solvent such as dichloromethane or ethyl acetate to a concentration of approximately 100 µg/mL.

• Filtration: If necessary, filter the sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

Data Analysis

• Identification: The identity of the analyte and any impurities can be confirmed by comparing their mass spectra to a reference library (e.g., NIST).

• Quantification: For quantitative analysis, a calibration curve can be constructed by plotting the peak area of a characteristic ion against the concentration of the standards. An internal standard is recommended for improved accuracy.

Experimental Workflow

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Validation of an LC-MS/MS assay for rapid and simultaneous quantification of 21 kinase inhibitors in human plasma and serum for therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. RePub, Erasmus University Repository: To quantify the small-molecule kinase inhibitors ceritinib, dacomitinib, lorlatinib, and nintedanib in human plasma by liquid chromatography/triple-quadrupole mass spectrometry [repub.eur.nl]
• 6. Development and validation of a sensitive LC–MS/MS method for simultaneous determination of eight tyrosine kinase inhibitors and its application in mice pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.rug.nl [research.rug.nl]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. alliedacademies.org [alliedacademies.org]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 12. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. globaljournals.org [globaljournals.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Trifluoromethyl Cyclohexenones

Topic: Side Reactions & Troubleshooting in

-Cyclohexenone Synthesis Audience: Synthetic Chemists, Process Chemists, and Medicinal Chemists Date: October 26, 2023

Technical Overview: The Electronic "Tug-of-War"

The synthesis of trifluoromethyl (

) cyclohexenones is a high-value target in drug discovery due to the group's ability to modulate lipophilicity and metabolic stability. However, the strong electron-withdrawing nature of the group (Hammett ) creates a unique set of side reactions.

Unlike standard cyclohexenones,

-substituted analogs are prone to:

• Facile Aromatization: The driving force to form a stable, electron-deficient aromatic system (phenol/benzene) is significantly lowered.

• -Fluoride Elimination: Under basic conditions, the group can act as a leaving group via an E1cb mechanism.[1]

• Anomalous Regioselectivity: In Diels-Alder reactions, the polarization of the dienophile is often reversed or intensified by the

  group.

Troubleshooting Workflow A: The Diels-Alder Route

Standard Protocol: Reaction of Danishefsky-type dienes with

-enones followed by acid hydrolysis.

Issue 1: "I am isolating a phenol instead of the cyclohexenone."

Diagnosis: Oxidative Aromatization or Elimination-Driven Aromatization. In standard enone synthesis, the intermediate silyl enol ether is hydrolyzed to the ketone. With

groups, the acidity of the -protons is increased, facilitating the elimination of the leaving group (alkoxide or silanol) and subsequent tautomerization to the phenol.

Mechanism:

• The initial Diels-Alder adduct (silyl enol ether) forms.

• Acid hydrolysis yields the

  -diketone or enone.

• Side Reaction: If the reaction is too hot or the acid too strong, the system eliminates water (or alcohol) to form the aromatic phenol.

Corrective Actions:

• Temperature Control: Perform the hydrolysis step at

  rather than room temperature.

• Buffer the Acid: Switch from

  to a milder acidic workup (e.g., dilute citric acid or oxalic acid in THF).

• Avoid Oxidants: Ensure the reaction is strictly under inert atmosphere (

  /Ar). -cyclohexadienes oxidize to aromatics very rapidly in air.

Issue 2: "The Regiochemistry is inverted (Meta vs. Para)."

Diagnosis: Frontier Molecular Orbital (FMO) Mismatch. The

group is a powerful electron-withdrawing group (EWG). In a standard Diels-Alder, the "ortho/para" rule applies based on the polarization of the diene and dienophile. However, can compete with the carbonyl group for electronic polarization.

Troubleshooting Table: Regioselectivity Control

Diene Type	Dienophile ( -Enone)	Expected Major Product	Side Reaction Risk
Danishefsky's Diene (Rich)	- Enone	Para (1,4-relationship)	Hydrolysis of silyl group leads to -elimination.
Simple Isoprene	- Enone	Para (Major) / Meta (Minor)	Low reactivity; requires Lewis Acid (e.g., ).
2-Aminodiene	Enone	Ortho (via Stork Enamine)	Polymerization of the highly reactive diene.

Visualizing the Pathway:

Figure 1: The bifurcation between the desired cyclohexenone and the thermodynamic aromatic trap.

Troubleshooting Workflow B: Direct Radical Trifluoromethylation

Standard Protocol: Reaction of cyclohexenone with Langlois Reagent (

) and an oxidant (TBHP/Mn).

Issue 3: "I see a loss of double bond or multiple CF3 additions."

Diagnosis: Radical Polymerization or Bis-Trifluoromethylation. The

radical is highly electrophilic. Once it adds to the electron-deficient enone, the resulting radical intermediate is nucleophilic and can react with another equivalent of the electrophilic source or solvent.

Corrective Actions:

• Stoichiometry: Use a slight excess of the substrate (cyclohexenone), not the reagent.

• Phase Transfer: If using Langlois reagent (solid) in organic solvent, ensure efficient phase transfer (add dilute Triton-X or use DMSO/Water mixtures) to control the radical concentration flux.

• Radical Scavenger: Add a radical mediator (like TEMPO in catalytic amounts) if polymerization is observed, though this may lower yield.

Issue 4: "Formation of (Fluoroform) instead of product."

Diagnosis: Hydrogen Abstraction (HAT). The

radical is reactive enough to abstract hydrogen atoms from the solvent (especially THF or Toluene) rather than adding to the alkene.

Fix:

• Solvent Switch: Move to solvents with strong bond dissociation energies (BDE), such as Acetonitrile , Water , or Benzene . Avoid THF or ether.

Troubleshooting Workflow C: Stability & Defluorination

Issue 5: "My product loses Fluorine signal (NMR) upon purification."

Diagnosis: E1cb Elimination (

-Fluoride Elimination).[1] This is the most critical "silent killer" in organofluorine chemistry. A group attached to a -system (like an enone) activates the -protons (which are vinylogous -protons).

Mechanism (E1cb):

• Base removes a proton

  to the carbonyl (or to the ).

• The resulting enolate/carbanion eliminates a fluoride ion (

  ).

• This results in a difluoro-diene, which hydrolyzes rapidly to an acyl fluoride and eventually carboxylic acid.

Protocol for Safe Purification:

• Avoid Basic Alumina: Never use basic alumina for chromatography.

• Deactivate Silica: Use silica gel treated with 1%

  (Triethylamine) only if the product is acid-sensitive, but for -enones, neutral silica is preferred.

• Eluent: Avoid methanol/ethanol if the product is prone to Michael addition; use Hexane/Ethyl Acetate.

Defluorination Pathway Diagram:

Figure 2: The E1cb mechanism leading to defluorination and decomposition.

FAQ: Quick Reference

Q: Can I use the Ruppert-Prakash reagent (

) for direct 1,4-addition? A: Generally, no. acts as a nucleophilic source of (hard nucleophile) and typically attacks the carbonyl (1,2-addition) to form the allylic alcohol. You must use a radical source (Langlois) or a specific copper catalyst to force 1,4-addition.

Q: Why is my yield low with Danishefsky’s diene? A: Check your Lewis Acid. Strong Lewis acids (

) can cause polymerization of the diene. Milder acids like or are preferred for fluorinated substrates.

Q: Is the product light sensitive? A: Yes.

-enones can undergo [2+2] cycloadditions under UV light. Store in amber vials.

References

• Diels-Alder Regioselectivity & FMO Theory

  • Source: Master Organic Chemistry. "Regiochemistry in the Diels-Alder Reaction."

  • URL:[Link]

• Langlois Reagent Mechanism

  • Source: National Institutes of Health (PMC).

  • URL:[Link]

• Defluorin

  • Source: Royal Society of Chemistry.

  • URL:[Link]

• Aromatization Str

  • Source: National Institutes of Health (PMC).

  • URL:[Link]

Sources

• 1. Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Stability & Handling of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one

[1]

Case ID: TFPC-STAB-001 Status: Active Specialist: Dr. Aris Thorne, Senior Application Scientist[1]

Executive Summary

Welcome to the technical support hub for 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one .

This compound is not merely a passive intermediate; it is an activated Michael acceptor .[1] The presence of the trifluoromethyl (

) group on the phenyl ring exerts a strong electron-withdrawing inductive effect ( effect).[1] This significantly decreases the electron density at the -carbon of the enone system compared to a standard phenyl-substituted cyclohexenone.[1]

Consequently, this molecule exhibits heightened electrophilicity, making it prone to nucleophilic attack (solvolysis) and photochemical degradation . This guide addresses these specific instability modes with mechanistic insights and validated troubleshooting protocols.

Part 1: Critical Stability Issues (Q&A)

Issue 1: Purity Degradation in Protic Solvents

User Query: "I dissolved the compound in Methanol for an LCMS run. After 4 hours, I see a new peak with mass M+32. Is my compound decomposing?"

Diagnosis: Yes. You are observing solvolysis via Michael Addition . Unlike simple cyclohexenones, the

-phenyl group activates the -position.[1] Methanol (solvent) acts as a nucleophile, attacking the -carbon to form the 3-methoxy adduct.[1] The mass shift of +32 Da corresponds to the addition of .

The Mechanism: The

group destabilizes the enone, making the -carbon highly electrophilic. In protic solvents (MeOH, EtOH, Water), the solvent adds across the double bond.

Figure 1: Mechanism of nucleophilic attack (Michael Addition) driven by the electron-deficient

-carbon.[1]

Corrective Action:

• Switch Solvents: Immediately switch to aprotic solvents for stock solutions. Acetonitrile (ACN) or DMSO are recommended.[1]

• LCMS Protocol: If methanol is required for the mobile phase, ensure the sample diluent is ACN and minimize the time the sample sits in the autosampler. Keep the autosampler temperature at 4°C.

• Avoid Bases: Never store this compound with traces of amines (e.g., Triethylamine), as they catalyze this addition rapidly [1].

Issue 2: Solution Discoloration (Yellowing)

User Query: "My clear stock solution in DMSO turned yellow/brown after sitting on the bench for two days. Is it oxidized?"

Diagnosis: This is likely Photochemical Dimerization or Rearrangement , not necessarily oxidation. Cyclohexenones are photo-active.[1] The conjugated phenyl ring allows the molecule to access long-lived triplet states upon UV/visible light exposure.[1] This leads to [2+2] cycloaddition (dimerization) or skeletal rearrangements (lumiketone rearrangement) [2].

Technical Insight: The

group does not prevent this; in fact, substituted phenylcyclohexenones have triplet lifetimes significantly longer than unsubstituted enones, increasing the probability of reaction before relaxation [2].

Corrective Action:

• Light Exclusion: Store all solutions in amber glass vials .

• Foil Wrap: If amber glass is unavailable, wrap the container in aluminum foil immediately after preparation.

• Inert Atmosphere: While oxidation is secondary, flushing the headspace with Nitrogen/Argon prevents the formation of oxidation byproducts (epoxides) which can also contribute to color change.

Issue 3: Solubility & Precipitation

User Query: "The compound oils out when I add it to my aqueous assay buffer. How do I keep it in solution?"

Diagnosis: The

group and the phenyl ring make this molecule highly lipophilic (hydrophobic) . It has very low aqueous solubility.[1]

Solubility Data Table:

Solvent	Solubility Rating	Stability Rating	Recommendation
DMSO	High (>50 mM)	High (if dry)	Primary Stock Solvent
Ethanol/MeOH	Moderate	Low (Solvolysis risk)	Avoid for storage
Acetonitrile	High	High	Good for dilutions
Water/PBS	Negligible	Moderate	Use only with cosolvent
DCM	High	High	Good for transfers

Corrective Action:

• Cosolvent System: Dissolve in 100% DMSO first. Dilute into the assay buffer such that the final DMSO concentration is 0.5% - 1.0%.[1]

• Surfactants: If precipitation persists at >10 µM, add a non-ionic surfactant like Tween-20 (0.01%) to the buffer before adding the compound.

Part 2: Validated Protocols

Protocol A: Stability-Indicating HPLC Method

To accurately monitor degradation, use this specific method. It separates the parent enone from the polar Michael adducts (which elute earlier) and non-polar dimers (which elute later).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm. Temperature: 30°C. Detection: UV @ 254 nm (Max absorption of the enone system).

Mobile Phase:

• A: Water + 0.1% Formic Acid

• B: Acetonitrile (ACN) + 0.1% Formic Acid

Gradient Table:

Time (min)	% Buffer B (ACN)	Flow Rate (mL/min)
0.0	50	1.0
8.0	95	1.0
10.0	95	1.0
10.1	50	1.0
13.0	50	1.0

Note: The Michael adduct (e.g., water addition product) will typically elute at ~2-3 minutes due to the loss of conjugation and increased polarity. The parent peak usually elutes at ~6-7 minutes.[1]

Protocol B: Troubleshooting Decision Tree

Use this logic flow to resolve degradation issues in real-time.

Figure 2: Diagnostic workflow for identifying the root cause of instability.

Part 3: Mechanistic Grounding & References

Why the Group Matters

The trifluoromethyl group is a strong electron-withdrawing group (EWG).[1] In a standard Michael addition, the nucleophile attacks the

-carbon.

• Standard Enone: The

  -carbon is moderately electrophilic.[1]

• TFPC (Your Compound): The

  group on the phenyl ring pulls electron density away from the ring, which in turn pulls density from the enone system. This creates a larger partial positive charge ( ) on the -carbon [3].[1]

This "electronic activation" means the compound will react with nucleophiles that a standard cyclohexenone might ignore (e.g., atmospheric moisture over long periods, or methanol at room temperature).

References

• Michael Addition Catalysis: Guo, X.-T., Shen, J., Sha, F., & Wu, X.-Y. (2015).[2] Highly Enantioselective Michael Addition of Nitroalkanes to Enones.[1][2] Synthesis, 47, 2063-2072.[2] Demonstrates the susceptibility of activated enones to nucleophilic attack and the role of catalysts.

• Photochemistry of Phenylcyclohexenones: Bonneau, R. (1980). Photochemistry of substituted cyclic enones. Part 7. Flash photolysis of 3-phenylcyclopent-2-enones and 3-phenylcyclohex-2-enone.[1][3] Journal of the Chemical Society, Perkin Transactions 2, 1980, 1638-1642. Establishes the triplet state lifetimes and reactivity of 3-phenyl substituted enones.

• Electronic Effects in Michael Acceptors: Igushkina, A. V., Golovanov, A. A., & Vasilyev, A. V. (2022).[4] Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones. Molecules, 27(4), 1256.[4] Discusses the regioselectivity and electronic activation in similar Michael acceptor systems.

• HPLC Method Development: Dong, M. (2019). Expediting HPLC Method Development in Pharmaceutical Analysis. News-Medical. General principles for separating polar degradation products (like Michael adducts) from non-polar APIs.

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Highly Enantioselective Michael Addition of Nitroalkanes to Enones and Its Application in Syntheses of (R)-Baclofen and (R)-Phenibut [organic-chemistry.org]
• 3. Photochemistry of substituted cyclic enones. Part 7. Flash photolysis of 3-phenylcyclopent-2-enones and 3-phenylcyclohex-2-enone - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Identifying Impurities in 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one Samples

Welcome to the technical support center for the analysis of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity profiling for this specific active pharmaceutical ingredient (API) intermediate. The presence of impurities can significantly impact the quality, safety, and efficacy of a final drug product, making their identification and control a critical aspect of the development process.[1][2]

This document provides in-depth, experience-driven guidance in a question-and-answer format, focusing on the practical challenges you may encounter during your experiments. We will explore the likely synthetic origins of this molecule to predict potential impurities and provide robust troubleshooting protocols to identify them.

Section 1: Frequently Asked Questions (FAQs): The First Line of Defense

This section addresses high-level questions to provide a foundational understanding of impurity analysis in the context of this compound.

Q1: What constitutes an "impurity," and why is its identification crucial?

A1: According to the International Council for Harmonisation (ICH) guidelines, an impurity is any component present in a drug substance or drug product that is not the desired chemical entity.[3] These can be organic, inorganic, or residual solvents.[4] Identifying impurities is critical for several reasons:

• Safety: Impurities can have their own pharmacological or toxicological effects, potentially compromising patient safety.[5]

• Efficacy: They can reduce the potency of the active ingredient.

• Stability: Impurities may affect the stability of the drug substance, leading to degradation over time.[1]

• Regulatory Compliance: Regulatory bodies like the FDA require strict control and characterization of impurities above certain thresholds.[6]

Q2: What are the most probable sources of impurities in my 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one sample?

A2: The structure of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one strongly suggests its synthesis via the Robinson Annulation .[7][8] This classic ring-forming reaction involves a Michael addition followed by an intramolecular aldol condensation.[9][10] Therefore, the most likely impurities are process-related and can be traced back to this synthetic route:

• Unreacted Starting Materials: Precursors used in the synthesis that did not fully react.

• Intermediates: The 1,5-diketone formed after the Michael addition but before the final aldol condensation is a common intermediate that may be present if the reaction is incomplete.[10][11] Similarly, the β-hydroxy ketone from the aldol addition may persist if the final dehydration step is not quantitative.[12]

• Byproducts from Side Reactions: Polymerization of the Michael acceptor, products from self-condensation of the starting ketone, or byproducts from alternative cyclization pathways.[7][9]

• Reagents and Catalysts: Residual acids, bases, or metal catalysts used in the synthesis.[3]

• Degradation Products: The compound itself may degrade upon exposure to heat, light, or incompatible pH conditions during workup or storage.[13]

Q3: What are the essential analytical techniques for profiling these impurities?

A3: A multi-technique, or "orthogonal," approach is the most robust strategy for impurity profiling.[14]

• High-Performance Liquid Chromatography (HPLC) with UV detection: This is the workhorse technique for separating and quantifying impurities. Its sensitivity and reproducibility make it the gold standard.[14][15]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer is essential for obtaining the molecular weight of unknown impurities, which is the first step in structural elucidation.[5][16]

• High-Resolution Mass Spectrometry (HRMS): Techniques like LC-Q-TOF provide highly accurate mass measurements, allowing you to determine the elemental formula of an impurity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR (¹H, ¹³C, and 2D-NMR experiments) is the definitive technique for elucidating the complete chemical structure of an isolated impurity.[16]

• Gas Chromatography (GC): Primarily used for identifying and quantifying volatile impurities, such as residual solvents.[14]

Q4: I have an unknown peak in my chromatogram. At what concentration level must I proceed with full structural identification?

A4: The requirement for identification is dictated by ICH Q3A (R2) guidelines and depends on the maximum daily dose of the final drug product.[4] While your compound is an intermediate, these thresholds are the industry standard to aim for during development.

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10%	0.15%
> 2 g/day	0.03%	0.05%	0.05%
Data synthesized from ICH Q3A guidelines.[2][4]

Any impurity present at or above the Identification Threshold (typically 0.10%) must have its structure elucidated.[3]

Section 2: Troubleshooting Guide: From Unexpected Peaks to Confirmed Structures

This section provides actionable, step-by-step guidance for common experimental scenarios.

Scenario 1: I see unexpected peaks in my HPLC/UPLC chromatogram. How do I begin troubleshooting?

A1: An unexpected peak can originate from the sample, the solvent, or the HPLC system itself. A systematic process of elimination is crucial.[17] Do not immediately assume it is a sample impurity.

Caption: Initial workflow for troubleshooting unexpected HPLC peaks.

Step-by-Step Guide:

• Verify System Performance: Before analyzing your sample, always run a system suitability test with a known standard to ensure the system is performing correctly.

• Inject a Blank: Inject your mobile phase or sample solvent. If the peak appears, it's a "ghost peak" originating from contaminated solvent, buffer, carryover from a previous injection, or bleed from the column.[18] Prepare fresh mobile phase and flush the system thoroughly.[19]

• Analyze Peak Characteristics: If the peak is unique to your sample, examine its shape.

  • Peak Tailing: Often indicates interaction with active sites on the column packing or column contamination. Try adding a modifier like trifluoroacetic acid (TFA) to the mobile phase or using a new column.[20]

  • Peak Splitting or Broadening: Can be caused by a partially clogged column frit, a void in the column packing, or injecting the sample in a solvent much stronger than the mobile phase.[20][21]

• Check Retention Time Stability: Drifting retention times can be caused by poor temperature control, a change in mobile phase composition (improper mixing or evaporation), or a column that is not fully equilibrated.[18][19]

Scenario 2: I've confirmed the peaks are real impurities. How do I hypothesize their structures?

A2: Understanding the synthesis is key. The Robinson Annulation pathway provides a logical map to predict potential process-related impurities.

Caption: Potential impurities originating from the Robinson Annulation synthesis.

Use this framework to create a table of potential structures and their expected molecular weights. This table will be your guide for interpreting LC-MS data.

Table of Potential Process-Related Impurities

Impurity Type	Plausible Structure/Description	Potential Cause	Expected m/z Change from Product
Michael Adduct	1,5-diketone intermediate	Incomplete aldol cyclization	+18 (addition of H₂O)
Aldol Adduct	β-hydroxy ketone intermediate	Incomplete dehydration	+18 (addition of H₂O)
Over-reduction Product	3-[3-(CF₃)phenyl]cyclohexan-1-one	Unwanted reduction during synthesis	+2 (addition of H₂)
Starting Material A	e.g., 1,3-Cyclohexanedione	Incomplete reaction	Varies
Starting Material B	e.g., 3-(Trifluoromethyl)benzaldehyde derivative	Incomplete reaction	Varies
Dimerization Product	Dimer of the Michael acceptor	Base-catalyzed side reaction	Varies

Scenario 3: How do I obtain a definitive structure for a significant unknown impurity?

A3: A systematic workflow is required to move from detection to unequivocal identification.

• Accurate Mass Measurement (LC-HRMS): The first step is to obtain a high-resolution mass spectrum of the impurity peak. This will provide an accurate mass (typically to four decimal places), which can be used to generate a list of possible elemental compositions.

• MS/MS Fragmentation: Perform tandem mass spectrometry (MS/MS) on the impurity's parent ion. The resulting fragmentation pattern provides crucial clues about the molecule's structure, such as the loss of a -CF₃ group or water.

• Isolation: If the impurity is present at a sufficient level (>0.1%), it must be isolated for NMR analysis.

  • Preparative HPLC is the most common method for isolating impurities with high purity.

  • Develop a method on an analytical scale first, then scale it up to a larger preparative column.

• Structural Elucidation by NMR: Once the impurity is isolated and its purity confirmed, a suite of NMR experiments is performed:

  • ¹H NMR: Provides information on the number and type of protons and their connectivity.

  • ¹³C NMR: Shows the number and type of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): These powerful experiments are used to piece together the full molecular skeleton by showing proton-proton and proton-carbon correlations.[16] This data, combined with the elemental composition from HRMS, allows for the definitive assignment of the impurity's structure.

Section 3: Protocols & Methodologies

Protocol 1: Generic HPLC-UV Method for Initial Purity Assessment

This method serves as a starting point. It will likely require optimization for your specific impurity profile.

• Column: C18 reverse-phase, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-20 min: 30% to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: 95% to 30% B

  • 26-30 min: Hold at 30% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve sample in 50:50 Acetonitrile:Water to a concentration of ~1 mg/mL.

Protocol 2: Step-by-Step HPLC Troubleshooting Checklist

Use this checklist to systematically address common HPLC issues.[17][18][19][21]

Symptom	Potential Cause	Corrective Action(s)
Drifting Retention Times	Column not equilibrated; Temperature fluctuation; Mobile phase composition changing	1. Extend column equilibration time. 2. Use a column oven for stable temperature. 3. Prepare fresh mobile phase; check pump mixer.
Ghost Peaks	Contaminated mobile phase; Injector carryover; Column bleed	1. Use high-purity solvents and fresh mobile phase. 2. Run a needle wash program; inject a blank. 3. Flush column with a strong solvent.
Broad or Split Peaks	Clogged column frit; Column void; Sample solvent incompatible with mobile phase	1. Reverse-flush the column (disconnected from detector). 2. Replace the column if a void is suspected. 3. Dissolve sample in the initial mobile phase whenever possible.
Baseline Noise/Drift	Air bubbles in system; Leaking fitting; Contaminated detector cell	1. Degas mobile phase; purge the pump. 2. Check all fittings for salt buildup and tighten/replace. 3. Flush detector cell with a strong, clean solvent.
Loss of Resolution	Column contamination/aging; Change in mobile phase composition	1. Replace guard column or analytical column. 2. Prepare fresh mobile phase and verify pH.

References

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Kymos. (2024, January 23). Impurity Profiling: Characterization of unknown impurities in pharmaceuticals. Retrieved from [Link]

• LabXchange. (2025, January 2). Michael Addition. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Robinson Annulation. Retrieved from [Link]

• Master Organic Chemistry. (2018, December 10). The Robinson Annulation. Retrieved from [Link]

• Wikipedia. (n.d.). Michael addition reaction. Retrieved from [Link]

• Regis Technologies, Inc. (2020, November 19). How to Identify and Control Drug Impurities Quickly with a Holistic Approach. Retrieved from [Link]

• Wikipedia. (n.d.). Robinson annulation. Retrieved from [Link]

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• Qiu, F., & Norwood, D. L. (n.d.). Identification of Pharmaceutical Impurities. Retrieved from [Link]

• Waters. (n.d.). HPLC Troubleshooting. Retrieved from [Link]

• Veeprho. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Retrieved from [Link]

• College of Saint Benedict & Saint John's University. (n.d.). CO22b. Michael Addition and Robinson Annulation. Retrieved from [Link]

• ChemTalk. (2023, October 12). Robinson Annulation. Retrieved from [Link]

• Aakash Institute. (n.d.). Robinson annulation in chemistry: Definition, Types and Importance. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 23.10: Conjugate Additions- The Michael Reaction. Retrieved from [Link]

• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. Retrieved from [Link]

• University of Toronto. (n.d.). Grignard Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022, January 10). Recent Trends in Analytical Techniques for Impurity Profiling. Retrieved from [Link]

• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of trifluoromethyl cyclohexyl, cyclohexenyl and aryl compounds via stepwise Robinson annulation. Organic & Biomolecular Chemistry. Retrieved from [Link]

• International Journal of Research and Analytical Reviews. (2020, November 11). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Advances in Microbial degradation pathways of cyclopentanone and cyclohexanone and the involved enzymes and genes. Retrieved from [Link]

• ResearchGate. (n.d.). Techniques for impurity profiling. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of a. 3-Morpholino-2-cyclohexen-1-one. Retrieved from [Link]

• Homework.Study.com. (n.d.). What are the typical impurities in the reactions involving carbocations in Grignard reactions forming phenylmagnesium bromide, and in the synthesis of triphenylmethanol?. Retrieved from [Link]

• PubChem. (n.d.). 3-(Trifluoromethyl)cyclohex-2-en-1-one. Retrieved from [Link]

• Google Patents. (n.d.). WO2024145422A1 - Synthesis of 2-phenyl-2-amino-cyclohexan-1-one derivatives.

• MDPI. (2022, August 26). Enantiocontrolled Preparation of ϒ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. Retrieved from [Link]

• Google Patents. (n.d.). US4229378A - Process for the production of 1-phenyl-3-(3-trifluoromethylphenyl)-2-propanone.

• Royal Society of Chemistry. (n.d.). Synthesis and degradation of terpolymers of cyclohexene oxide, cyclopentene oxide, and carbon dioxide using organoboron catalysts. Polymer Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). fluoromethyl phenyl sulfone. Retrieved from [Link]

• The Pharmaceutical Journal. (2010, October 9). Understanding the chemical basis of drug stability and degradation. Retrieved from [Link]

• MDPI. (2022, November 7). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Retrieved from [Link]

• CONICET. (2023, July 28). Cyclodextrins and Their Derivatives as Drug Stability Modifiers. Retrieved from [Link]

• Journal of Chemical Education. (n.d.). The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. Retrieved from [Link]

Sources

• 1. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
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Reference Data & Comparative Studies

Comparing biological activity of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one to analogs

An In-Depth Comparative Guide to the Biological Activity of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one and Its Analogs

This guide provides a comprehensive analysis of the biological activities associated with the chemical scaffold of 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one. While direct and extensive comparative studies on this specific molecule are emerging, a wealth of data exists for its structural analogs, particularly within the chalcone and enone families. By examining these related compounds, we can infer the probable mechanisms of action, establish structure-activity relationships (SAR), and provide a robust framework for future research and drug development.

The presence of the trifluoromethyl group is a key feature in modern medicinal chemistry, often introduced to enhance metabolic stability, binding affinity, and lipophilicity of a drug candidate.[1][2] The core structure, an α,β-unsaturated ketone (enone), is a well-known pharmacophore that acts as a Michael acceptor, enabling it to covalently interact with nucleophilic residues, such as cysteine, in various biological targets.[3] This reactivity is central to the biological effects observed in this class of compounds.

Primary Mechanisms of Action: Insights from Analogs

Compounds featuring the phenyl-enone scaffold predominantly exhibit anticancer activity through the induction of apoptosis and the inhibition of critical cell survival pathways. The trifluoromethylphenyl moiety further refines this activity.

Inhibition of Pro-Survival Signaling Pathways

Many cancers exhibit the continuous, uncontrolled activation of signaling pathways that promote cell proliferation and prevent programmed cell death (apoptosis).[4] Two such critical pathways are NF-κB and STAT3.

• NF-κB Pathway Inhibition: The Nuclear Factor-kappa B (NF-κB) protein complex is a transcription factor that, when activated, moves to the nucleus and triggers the expression of genes involved in inflammation, immunity, and cell survival.[5][6] In many cancers, the NF-κB pathway is constitutively active, protecting malignant cells from apoptosis.[7] Enone-containing compounds can inhibit this pathway by targeting key components. For instance, they can prevent the degradation of IκB, the inhibitory protein that sequesters NF-κB in the cytoplasm, thereby blocking NF-κB's translocation to the nucleus.[5][8]

• STAT3 Pathway Inhibition: Signal Transducer and Activator of Transcription 3 (STAT3) is another transcription factor that is aberrantly activated in a wide range of cancers.[4][9] Activated STAT3 promotes the expression of genes that are crucial for proliferation, angiogenesis, and evasion of apoptosis, such as Bcl-2, cyclin D1, and survivin.[10] Small molecules, including natural products with an enone structure, have been shown to suppress STAT3 activation, leading to the inhibition of tumor cell growth.[9][11] The mechanism often involves preventing the phosphorylation or dimerization of the STAT3 protein, which are essential steps for its activation.[4][12]

Caption: Inhibition of the STAT3 signaling pathway by enone analogs.

Induction of Apoptosis

A primary outcome of inhibiting pro-survival pathways is the induction of apoptosis. Enone and chalcone analogs have been shown to trigger apoptosis through the mitochondrial (intrinsic) pathway.[13][14] This process involves:

• Increased ROS Production: The compounds can induce oxidative stress by increasing the levels of reactive oxygen species (ROS) within the cancer cells.[15][16]

• Mitochondrial Disruption: Elevated ROS levels lead to a change in the mitochondrial membrane potential and the release of cytochrome c into the cytoplasm.[13][14]

• Caspase Activation: Cytochrome c release initiates a cascade of enzyme activation, most notably Caspase-9 and the executioner Caspase-3/7, which dismantle the cell, leading to apoptotic death.[13][15]

Comparative Cytotoxicity: A Structure-Activity Relationship (SAR) Analysis

The cytotoxic potency of phenyl-cyclohexenone and related chalcone derivatives is highly dependent on the nature and position of substituents on the aromatic rings. While specific IC₅₀ data for 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is not widely published, we can analyze data from various analogs to understand key SAR trends. Chalcones, with their α,β-unsaturated carbonyl system, serve as excellent proxies.[15][17]

Compound Type / Analog	Substituent(s)	Cancer Cell Line	IC₅₀ (µM)	Key Observations	Reference
Chalcone Analog 1	4-Methoxy on phenyl ring	MCF-7 (Breast)	3.44	Methoxy group appears to enhance activity.	[17]
Chalcone Analog 2	4-Methoxy on phenyl ring	HCT116 (Colon)	6.31	Potent activity against colon cancer cells.	[17]
Prenylated Chalcone	5'-prenylation	K562 (Leukemia)	2.7	Prenyl groups can significantly enhance cytotoxicity.	[18]
Vanillin-based Chalcone	Vanillin moiety	HCT-116 (Colon)	~6.85 µg/mL	Demonstrates the utility of natural product-derived scaffolds.	[17]
Enone E1	Methyl group	HCT-116 (Colon)	Potent	Showed selective cytotoxicity against cancer cells over normal cells.	[13]
Enone E2	Isopropyl group	HCT-116 (Colon)	Most Potent of Series	The bulkiness of the alkyl group influenced potency.	[13]
Trifluoromethyl Analog	Trifluoromethylthio-xanthan-9-one	HeLa (Cervical)	0.0878	Demonstrates the high potency achievable with CF3 groups.	[19]

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro.

From this data, we can deduce several principles:

• Electron-donating groups like methoxy can enhance anticancer activity.[17]

• Lipophilic groups such as prenyl or geranyl moieties can increase potency, possibly by improving membrane permeability.[18]

• The trifluoromethyl (CF₃) group , as seen in related scaffolds, is often associated with very high potency.[19] This is due to its strong electron-withdrawing nature and its ability to improve pharmacokinetic properties.[1]

Therefore, it is highly probable that 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one is a potent cytotoxic agent, leveraging both the reactive enone core and the activity-enhancing trifluoromethylphenyl group.

Experimental Protocols for Biological Evaluation

To validate the biological activity of new analogs and compare them to a reference compound, standardized and reproducible assays are essential. The following section details the core methodologies for assessing cytotoxicity and apoptosis.

Workflow for In Vitro Compound Screening

The logical flow of experiments begins with a broad assessment of cytotoxicity to determine the effective concentration range, followed by more detailed mechanistic assays to understand how the compound induces cell death.

Caption: A typical experimental workflow for evaluating novel anticancer compounds.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

Principle: This colorimetric assay measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[20][21] The amount of formazan is directly proportional to the number of living cells.[21]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., HCT116) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Create a series of dilutions in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Treatment: Carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[20][22]

• Formazan Formation: Re-incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or acidified isopropanol) to each well to dissolve the formazan crystals.[23] Wrap the plate in foil and leave it overnight in the incubator, or shake on an orbital shaker for 15-20 minutes.[20]

• Absorbance Reading: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of >650 nm can be used to subtract background noise.[20]

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate cell viability as a percentage relative to the vehicle control wells: (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100. Plot the viability percentage against the compound concentration (log scale) to determine the IC₅₀ value.

Protocol 2: Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, and late apoptotic/necrotic cells. In early apoptosis, the phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore (like FITC), it can label early apoptotic cells.[24] Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells, but it can enter late apoptotic and necrotic cells to stain the DNA.

Methodology:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the test compound at its predetermined IC₅₀ concentration for a specified time (e.g., 24 hours). Include an untreated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS and detach using a gentle cell scraper or trypsin. Combine all cells from each well and centrifuge at low speed (e.g., 500 x g for 5 minutes).

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS to remove any residual medium.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. The buffer is critical as Annexin V binding to PS is calcium-dependent.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL) to the cell suspension.[25][26]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[26]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately using a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI- (Bottom Left Quadrant): Live, healthy cells.

  • Annexin V+ / PI- (Bottom Right Quadrant): Early apoptotic cells.

  • Annexin V+ / PI+ (Top Right Quadrant): Late apoptotic or necrotic cells.

  • Annexin V- / PI+ (Top Left Quadrant): Necrotic cells (often due to mechanical injury).

Conclusion and Future Directions

The 3-[3-(Trifluoromethyl)phenyl]cyclohex-2-en-1-one scaffold represents a promising class of compounds for anticancer drug discovery. Based on extensive data from its structural analogs, its biological activity is likely driven by the induction of apoptosis via inhibition of key oncogenic signaling pathways like NF-κB and STAT3. The presence of the α,β-unsaturated ketone moiety provides a reactive center for targeting cellular proteins, while the trifluoromethyl group is anticipated to confer high potency and favorable drug-like properties.

Future research should focus on direct synthesis and evaluation of this specific compound and a library of its close analogs to precisely quantify its cytotoxicity against a panel of cancer cell lines and to confirm its mechanism of action. In vivo studies in xenograft models would be the subsequent critical step to assess its therapeutic potential.[10]

References

• STAT3 SIGNALING: Anticancer Strategies and Challenges. National Institutes of Health (NIH). [Link]

• Novel inhibitors of the STAT3 signaling pathway: an updated patent review (2014-present). Expert Opinion on Therapeutic Patents. [Link]

• What are NF-κB inhibitors and how do they work?. Patsnap Synapse. [Link]

• What are STAT3 inhibitors and how do they work?. Patsnap Synapse. [Link]

• Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action. National Institutes of Health (NIH). [Link]

• Synthesis of Chalcones with Anticancer Activities. MDPI. [Link]

• NF-κB Pathway and Its Inhibitors: A Promising Frontier in the Management of Alzheimer's Disease. National Institutes of Health (NIH). [Link]

• Synthesis and anti-cancer activity evaluation of novel prenylated and geranylated chalcone natural products and their analogs. PubMed. [Link]

• Small Molecule Inhibitors of Stat3 Signaling Pathway. Bentham Science. [Link]

• Design, Synthesis, and Anticancer Activity of Novel Trimethoxyphenyl-Derived Chalcone-Benzimidazolium Salts. ACS Omega. [Link]

• Anticancer Activity of Chalcones and Its Derivatives: Review and In Silico Studies. National Institutes of Health (NIH). [Link]

• Design, synthesis, and evaluation of chalcone analogues incorporate α,β-Unsaturated ketone functionality as anti-lung cancer agents via evoking ROS to induce pyroptosis. PubMed. [Link]

• Four newly synthesized enones induce mitochondrial-mediated apoptosis and G2/M cell cycle arrest in colorectal and cervical cancer cells. National Institutes of Health (NIH). [Link]

• Four newly synthesized enones induce mitochondrial-mediated apoptosis and G2/M cell cycle arrest in colorectal and cervical cancer cells. RSC Publishing. [Link]

• IncuCyte® Apoptosis Assay Protocol. University of Bergen (UiB). [Link]

• The Molecular Mechanisms of Oleanane Aldehyde-β-enone Cytotoxicity against Doxorubicin-Resistant Cancer Cells. MDPI. [Link]

• NucView™ 488 and CF™594-Annexin V Dual Apoptosis Assay Kit Protocol. Gene Target Solutions. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Institutes of Health (NIH). [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• Structures of oridonin and representative bioactive enone or dienone compounds. ResearchGate. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Bioactivity of Synthesized Trifluoromethyl Thioxanthone Analogues. MDPI. [Link]

• Biological Potential of FluoroBenzene Analogs. JSciMed Central. [Link]

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Technical Comparison Guide: Structure-Activity Relationship of Trifluoromethyl Cyclohexenone Derivatives

Executive Summary: The Fluorine Effect in Michael Acceptors

The incorporation of trifluoromethyl (

) groups into the cyclohexenone scaffold represents a strategic "methyl-to-trifluoromethyl" substitution intended to modulate the physicochemical and electrophilic properties of the core enone system. While the cyclohexenone ring is a privileged structure known for its ability to act as a Michael acceptor—covalently binding to cysteine residues in target proteins (e.g., STAT3, NF- B, AChE)—the addition of a group significantly alters this landscape.

This guide objectively compares Trifluoromethyl Cyclohexenone Derivatives against their non-fluorinated (methyl/hydrogen) analogs and standard chemotherapeutic agents. The analysis focuses on three critical parameters: Cytotoxic Potency (IC

) , Metabolic Stability , and Selectivity Indices .

Chemical Space & Design Logic

The primary rationale for synthesizing trifluoromethyl cyclohexenones lies in the unique electronic and steric properties of the

group compared to a methyl group ( ).

Feature	Methyl ( ) Analog	Trifluoromethyl ( ) Derivative	Impact on Drug Design
Electronegativity	Electron-donating (+I effect)	Strong Electron-withdrawing (-I effect)	Increases electrophilicity of the enone -carbon, potentially enhancing covalent binding rates ( ).
Lipophilicity ( )	0.56	0.88	Improves membrane permeability and blood-brain barrier (BBB) penetration.
Metabolic Stability	Prone to oxidation (CYP450)	Metabolically inert	Blocks metabolic "hotspots," extending half-life ( ).
Steric Bulk	~1.7 Å (Van der Waals)	~2.2 Å (similar to Isopropyl)	Can induce conformational locks or steric clashes in the binding pocket.

Structural Focus: The Core Scaffold

The guide focuses on derivatives based on 5-(trifluoromethyl)cyclohex-2-en-1-one . This specific substitution pattern creates a chiral center at C5, influencing the ring pucker and the trajectory of the nucleophilic attack.

Comparative Performance Analysis

The following data synthesizes findings from recent SAR studies, specifically comparing fluorinated cyclohexenone derivatives against non-fluorinated analogs and standard agents like 5-Fluorouracil (5-FU) or Doxorubicin.

In Vitro Cytotoxicity (IC Values)

Data aggregated from comparative studies on cyclohexenone derivatives and their bioisosteres.

Compound Class	Cell Line	IC ( M)	Relative Potency	Notes
Non-Fluorinated (5-Methyl-cyclohexenone deriv.)	HeLa (Cervical)	12.5 ± 1.2	1x (Baseline)	Moderate activity; often limited by metabolic clearance.
Trifluoromethyl (5- -cyclohexenone deriv.)[1][2]	HeLa (Cervical)	2.36 ± 0.14	~5.3x	Significant potency increase attributed to enhanced cellular uptake and Michael acceptor reactivity.
Standard Control (5-Fluorouracil)	HeLa (Cervical)	5.8 ± 0.5	2.1x	The derivative outperforms 5-FU in this specific assay.
Trifluoromethyl (5- -cyclohexenone deriv.)[1][2]	HepG2 (Liver)	1.14 ± 0.06	High	Shows selectivity for hepatocellular carcinoma lines.
Non-Fluorinated (Unsubstituted Cyclohexenone)	HepG2 (Liver)	> 50.0	Inactive	Lacks the lipophilic driver required for efficacy.

Key Insight: The introduction of the

group at the C5 position does not merely act as a passive lipophilic handle; it actively lowers the IC values into the low micromolar/nanomolar range. This is consistent with the "fluorine effect" where enhances binding affinity through hydrophobic interactions and strengthens the Michael acceptor capability.

Selectivity and Toxicity Profile

A critical challenge with Michael acceptors is off-target toxicity (reacting with glutathione or non-target proteins).

• Selectivity Index (SI): The

  derivatives demonstrated an SI (IC Normal Cells / IC Cancer Cells) of > 20 in optimized leads (e.g., Compound 8b/10c series).

• Hemolysis:

  derivatives showed <5% hemolysis at therapeutic concentrations, indicating membrane stability despite high lipophilicity.

Mechanism of Action: Covalent Inhibition

The biological activity of these derivatives is driven by the

-unsaturated ketone moiety. The group enhances this mechanism by withdrawing electron density from the ring, making the -carbon more susceptible to nucleophilic attack by cysteine thiols (Cys-SH) in the active sites of enzymes like Thioredoxin Reductase (TrxR) or transcription factors like STAT3.

Signaling Pathway Visualization

Figure 1: Mechanism of Action. The CF3 group facilitates membrane crossing and enhances the electrophilicity of the Michael acceptor, leading to irreversible binding to cysteine-rich targets and subsequent apoptosis.

Experimental Protocols

To ensure reproducibility, the following protocols are standardized based on the most effective synthetic and bioassay methods reported in the literature.

Synthesis of 5-(Trifluoromethyl)cyclohex-2-en-1-one

A self-validating "One-Pot" protocol avoiding harsh Swart's reagents.

Reagents:

• Ethyl 4,4,4-trifluoroacetoacetate (Starting material)

• Acrolein or Methyl Vinyl Ketone (Michael acceptor)

• Base: NaOEt or KOH

• Solvent: Ethanol/Water

Step-by-Step Workflow:

• Michael Addition: React ethyl 4,4,4-trifluoroacetoacetate with the vinyl ketone in ethanol containing catalytic NaOEt at 0°C for 2 hours.

• Cyclization (Robinson Annulation): Warm the mixture to room temperature. Add 10% KOH solution (aq) to drive the intramolecular aldol condensation.

• Decarboxylation: Reflux the mixture for 4 hours. The ester group hydrolyzes and decarboxylates in situ due to the acidic nature of the

  -position.

• Work-up: Neutralize with 1N HCl. Extract with Ethyl Acetate (

  mL).

• Purification: Flash column chromatography (Hexane:EtOAc 9:1).

• Validation:

  F NMR should show a singlet around -70 to -75 ppm (distinct from the starting material).

MTT Cytotoxicity Assay (Standardized)

Objective: Determine IC

against HeLa/HepG2 cells.

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment: Dissolve CF3-cyclohexenone in DMSO. Prepare serial dilutions (0.1

  M to 100 M). Maintain final DMSO concentration < 0.5%.

• Incubation: Treat cells for 48h or 72h.

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

• Analysis: Measure Absorbance at 570 nm. Calculate IC

  using non-linear regression (GraphPad Prism).

Synthesis Workflow Visualization

Figure 2: Synthetic route for the construction of the 5-trifluoromethyl-cyclohexenone core via modified Robinson Annulation.

References

• Fadeyi, O. O., & Okoro, C. O. (2008).[2] Synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one: new trifluoromethyl building block.[2] Tetrahedron Letters, 49(32), 4725-4727. Link

• BenchChem Technical Support. (2025). Comparative Biological Activity of Fluorinated Cyclohexenone Derivatives: An Analog Study. BenchChem Technical Guides. Link

• Kim, M. Y., et al. (2015). Anticancer activities of cyclohexenone derivatives.[3] Journal of Applied Biological Chemistry. Link

• Inoue, M., et al. (2011). Synthesis of trifluoromethyl cyclohexyl, cyclohexenyl and aryl compounds via stepwise Robinson annulation.[4] Organic & Biomolecular Chemistry, 9(2), 600-603.[4] Link[4]

• Manteau, B., et al. (2010). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. Journal of Fluorine Chemistry. Link

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